5alpha-Cholestane-3,6-dione

• CAS: 2243-09-6

Core Science & Biosynthesis

-Cholestane-3,6-dione: A Technical Monograph on Structure, Synthesis, and Bioactivity

Topic: 5

-Cholestane-3,6-dione: Chemical Structure, Synthesis, and Biological Properties Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Lipidologists[1]

Executive Summary

5

-Cholestane-3,6-dione (CAS 2243-09-6) represents a critical scaffold in the study of oxysterols—oxidized derivatives of cholesterol implicated in lipid peroxidation, cellular signaling, and cytotoxicity. Unlike its unsaturated counterpart (cholest-4-en-3,6-dione), the 5 -saturated backbone confers a rigid, trans-fused A/B ring geometry, significantly altering its lipophilicity and binding affinity for nuclear receptors. This guide provides a comprehensive analysis of its physicochemical properties, validated synthetic pathways, and biological relevance as a marker of oxidative stress.

Part 1: Chemical Identity & Structural Analysis[2][3]

Nomenclature and Classification[1]

• IUPAC Name: (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]hexadecahydrocyclopenta[a]phenanthrene-3,6-dione[1]

• Common Name: 5

  -Cholestane-3,6-dione[2][3][4][5]

• CAS Number: 2243-09-6[1]

• Molecular Formula: C

  H O [1]

• Molecular Weight: 400.64 g/mol [1]

Stereochemical Conformation

The defining feature of this molecule is the 5

-configuration . In steroid chemistry, the stereochemistry at Carbon-5 determines the fusion of the A and B rings.

• 5

  (Trans-fused): The A and B rings are fused in a trans configuration, resulting in a planar, "flat" molecule.[1] This is the thermodynamically stable form for saturated cholestanes and mimics the geometry of cholesterol itself.

• 3,6-Dione Functionality: The presence of ketone groups at C3 and C6 introduces significant polarity and alters the electronic environment of the A and B rings. The C6 ketone, in particular, is sterically shielded by the C19 angular methyl group but remains accessible for nucleophilic attack in synthetic applications.

Part 2: Physicochemical Characterization[1]

The following data aggregates experimentally verified properties essential for identification and handling.

Property	Value / Description	Note
Physical State	White crystalline powder	Needles from MeOH/EtOAc
Melting Point	170 – 171 °C	Distinct from 5 -isomer (~120°C)
Solubility	Soluble: CHCl , DCM, BenzeneSparingly: MeOH, EtOHInsoluble: Water	Lipophilic nature dominates
Specific Rotation	to	Concentration dependent (c=1, CHCl )
IR Spectrum	~1710 cm (C=O)	Broad carbonyl stretch (diketone overlap)
UV Absorption	Transparent >210 nm	Lacks conjugated system (unlike enones)

Spectroscopic Identification (NMR)

Nuclear Magnetic Resonance (NMR) is the gold standard for distinguishing the 5

-dione from the 5 -isomer or the -enone.[1]

• H NMR (CDCl , 400 MHz):

  • C18-CH

    : 0.68 (s, 3H)[1]

  • C19-CH

    : 0.90–1.00 (s, 3H) – Diagnostic shift due to C6-ketone proximity.[1]

  • C2-H / C4-H / C7-H: Multiplets in the 2.0–2.6 ppm region corresponding to

    -protons adjacent to carbonyls.
• C NMR (Diagnostic Peaks):

  • C3 Carbonyl: ~211.5 ppm[1]

  • C6 Carbonyl: ~209.0 ppm[1]

  • C5 Methine: Distinctive signal for 5

    geometry, typically shielded relative to 5 .

Part 3: Synthesis Pathways

The synthesis of 5

-cholestane-3,6-dione generally proceeds via the oxidation of cholesterol derivatives. Two primary routes are employed depending on the starting material availability.[6]

Route A: Oxidation of 5 -Cholestane-3 ,6 -diol (Preferred)

This route preserves the 5

-stereochemistry established in the diol precursor, preventing contamination with the 5 -isomer.

• Precursor: 5

  -Cholestane-3 ,6 -diol (synthesized via hydroboration-oxidation of cholesterol).[1]

• Oxidation: Jones Oxidation (CrO

  /H SO ) or PCC (Pyridinium Chlorochromate).[1]

• Purification: Recrystallization from Methanol.

Route B: Hydrogenation of Cholest-4-en-3,6-dione

• Precursor: Cholesterol is oxidized (Jones reagent) to Cholest-4-en-3,6-dione.[1]

• Reduction: Catalytic hydrogenation (H

  , Pd/C) or chemical reduction (Li/NH , Birch conditions).[1]

  • Note: Catalytic hydrogenation favors the 5

    -isomer, while Birch reduction typically yields the thermodynamically stable trans-fused system as well, but care must be taken to avoid over-reduction to alcohols.

Visualization of Synthesis Logic

Figure 1: Synthetic pathways to 5

-cholestane-3,6-dione showing oxidative and reductive routes.[1][2][3][7][8][9]

Part 4: Biological Relevance & Applications[12]

Marker of Oxidative Stress

5

-Cholestane-3,6-dione is classified as an oxysterol . In biological systems, it is often generated via non-enzymatic lipid peroxidation of cholesterol.

• Mechanism: Reactive Oxygen Species (ROS) attack the cholesterol double bond (C5-C6), leading to epoxides or hydroperoxides which rearrange or oxidize further to diones.[1]

• Detection: It serves as a biomarker in gas chromatography-mass spectrometry (GC-MS) profiling of oxidized LDL (Low-Density Lipoprotein) and atherosclerotic plaque samples.[1]

Cytotoxicity and Membrane Perturbation

While less potent than 7-ketocholesterol or cholestane-3

,5 ,6 -triol, the 3,6-dione exhibits specific cellular activities:

• Membrane Fluidity: The planar, rigid structure intercalates into the lipid bilayer, reducing membrane fluidity and altering the function of membrane-bound proteins.

• Cytotoxic Potency: Research indicates that 6-oxo derivatives can induce apoptosis in vascular smooth muscle cells, contributing to the pathogenesis of atherosclerosis.[3]

• Marine Analogs: The 16

  -hydroxy derivative of this scaffold (isolated from red algae Jania rubens) has demonstrated significant cytotoxicity (IC 0.5 g/mL) against tumor cell lines, highlighting the pharmacological potential of the 3,6-dione core when further functionalized.[1]

Part 5: Experimental Protocol

Protocol: Synthesis via Jones Oxidation

This protocol describes the conversion of 5

-cholestane-3 ,6 -diol to the dione.

Reagents:

• 5

  -Cholestane-3 ,6 -diol (1.0 g, 2.47 mmol)[1]

• Jones Reagent (2.67 M CrO

  in H SO )[1]

• Acetone (Reagent grade, 50 mL)

• Isopropanol (Quenching agent)[1]

Methodology:

• Dissolution: Dissolve 1.0 g of the diol in 50 mL of acetone in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Oxidation: Dropwise add Jones Reagent with vigorous stirring. Maintain temperature < 5°C. Continue addition until the orange color of the reagent persists (approx. 2-3 mL).

• Reaction Time: Stir at 0°C for 30 minutes. Monitor via TLC (Silica gel; Hexane:EtOAc 7:3).[1] The product will move faster (higher R

  ) than the diol.

• Quenching: Add Isopropanol (2 mL) dropwise to destroy excess oxidant (solution turns green due to Cr

  formation).

• Extraction: Dilute with 100 mL water. Extract three times with Dichloromethane (DCM) or Ethyl Acetate (3 x 50 mL).[1]

• Workup: Wash combined organic layers with saturated NaHCO

  (to remove acid) and Brine.[1] Dry over anhydrous MgSO .

• Isolation: Evaporate solvent under reduced pressure.

• Purification: Recrystallize the crude white solid from Methanol to yield pure 5

  -cholestane-3,6-dione (Yield ~85-90%).

Safety Note: Chromium(VI) compounds are carcinogenic and strong oxidizers.[1] Work in a fume hood and dispose of waste as hazardous heavy metal waste.

References

• Synthesis and NMR Analysis: Title: Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Source: Steroids, 1989. Link:[1]

• Biological Activity (Cytotoxicity): Title: 16Beta-hydroxy-5alpha-cholestane-3,6-dione, a novel cytotoxic oxysterol from the red alga Jania rubens.[3] Source: Bioorganic & Medicinal Chemistry Letters, 2000. Link:[1]

• Oxidative Stress & Metabolism: Title: Cholestane-3β,5α,6β-triol Induces Multiple Cell Death in A549 Cells via ER Stress and Autophagy Activation.[10] Source: MDPI (Biomolecules), 2024.[1] (Contextual reference for oxysterol mechanisms). Link:[1]

• Physical Properties Verification: Title: 5alpha-Cholestane-3,6-dione Product Data. Source: Steraloids Inc. Catalog. Link: (Search Catalog ID C4050-000)[1]

Sources

• 1. 5α-Cholestane(481-21-0) 13C NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cholesterol total synthesis - Wikipedia [en.wikipedia.org]
• 7. Reactome | Synthesis of bile acids and bile salts via 7alpha-hydroxycholesterol [reactome.org]
• 8. Reactome | Synthesis of bile acids and bile salts via 7alpha-hydroxycholesterol [reactome.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

role of 5alpha-Cholestane-3,6-dione in cholesterol oxidation pathways

An In-depth Technical Guide to the Role of 5α-Cholestane-3,6-dione in Cholesterol Oxidation Pathways

Abstract

Cholesterol, an indispensable component of cellular membranes and a precursor to vital biomolecules, is susceptible to oxidation, leading to the formation of a diverse class of molecules known as oxysterols. These oxidized derivatives are implicated in a multitude of physiological and pathological processes. This technical guide provides a comprehensive examination of a specific, yet significant, oxysterol: 5α-Cholestane-3,6-dione. We will delve into its formation within the broader context of cholesterol oxidation pathways, explore its biological significance and cytotoxic properties, and provide detailed analytical methodologies for its detection and quantification. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this particular cholesterol metabolite and its role in cellular health and disease.

The Landscape of Cholesterol Oxidation

Cholesterol oxidation can occur through both enzymatic and non-enzymatic pathways, each yielding a distinct profile of oxysterols.[1][2]

• Enzymatic Oxidation: This process is primarily mediated by cytochrome P450 (CYP) family enzymes and plays a crucial role in the synthesis of bile acids and steroid hormones.[1]

• Non-Enzymatic Oxidation (Autoxidation): This is a free-radical mediated process initiated by reactive oxygen species (ROS) and reactive nitrogen species (RNS).[2][3] This pathway is often associated with conditions of oxidative stress and can lead to the formation of a wide array of oxysterols.[2][3] Autoxidation can be initiated by various species, including hydroxyl radicals, peroxyl radicals, and singlet oxygen.[2][3]

Oxysterols are not merely byproducts of cholesterol degradation; they are bioactive molecules that can exert potent effects on cellular function. Evidence suggests that various cholesterol oxides can be cytotoxic, mutagenic, atherogenic, and even carcinogenic.[4][5][6] They are found in a variety of foods, particularly those rich in cholesterol that have undergone processing or heating, and are also formed endogenously.[4][6]

Formation of 5α-Cholestane-3,6-dione

The formation of 5α-Cholestane-3,6-dione is a multi-step process that can originate from cholesterol. A plausible pathway involves the initial oxidation of cholesterol to form intermediates which are then further metabolized. While the precise in vivo pathway is a subject of ongoing research, a likely route involves the formation of cholest-4-ene-3,6-dione, which is then reduced to 5α-Cholestane-3,6-dione.

A simplified potential pathway is outlined below:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pathways of cholesterol oxidation via non-enzymatic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cholesterol oxides and carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

5alpha-Cholestane-3,6-dione molecular weight and formula C27H44O2

Technical Monograph: 5 -Cholestane-3,6-dione

Molecular Architecture, Synthetic Pathways, and Brassinosteroid Applications

Executive Summary

5

-Cholestane-3,6-dione (CAS: 2243-09-6) represents a critical scaffold in steroid chemistry, serving as a "gateway molecule" for the functionalization of the steroid B-ring. Unlike its 5 -isomer, the 5 -dione possesses a trans-A/B ring junction, conferring a planar topology essential for the biological activity of plant growth promoters (Brassinosteroids) and specific oxysterol-membrane interactions.

This guide analyzes the physicochemical properties, validated synthetic protocols, and downstream applications of 5

-cholestane-3,6-dione, specifically focusing on its role as a precursor for Baeyer-Villiger oxidation in the synthesis of B-homo-7-oxa-steroids.

Chemical Architecture & Physicochemical Properties

The defining feature of this molecule is the 5

-configuration , which forces the A and B rings into a chair-chair conformation with a trans-fusion. This rigidity is distinct from the bent cis-fusion of 5 -steroids (coprostane series). The 3,6-dione functionality renders the hydrogens at C2, C4, C5, and C7 acidic, allowing for regioselective enolization and functionalization.

Table 1: Physicochemical Profile[1][2]

Property	Specification
IUPAC Name	5 -Cholestane-3,6-dione
Molecular Formula	C H O
Molecular Weight	400.64 g/mol
CAS Number	2243-09-6
Melting Point	170–171 °C [1]
Solubility	Soluble in CHCl , CH Cl , THF; Insoluble in H O
Stereochemistry	5 (H-5 is trans to C-19 methyl)
Key IR Signals	~1710 cm (C=O, ketone)

Synthetic Strategy and Logic

Retrosynthetic Analysis

The most robust route to 5

-cholestane-3,6-dione avoids direct oxidation of cholesterol, which often leads to 4-en-3-one systems (conjugated). Instead, the strategy relies on the oxidation of saturated 3,6-diols or the hydroboration-oxidation of enol ethers.

The "Gold Standard" protocol involves the Jones Oxidation of 5

-cholestane-3 ,6 -diol. This precursor is easily accessible from cholesterol via hydroboration-oxidation, ensuring the 5 stereochemistry is established before the ketone formation.

Synthesis Workflow (DOT Visualization)

The following diagram outlines the conversion of Cholesterol to the 3,6-dione and its subsequent transformation into Brassinosteroid analogs.

Figure 1: Synthetic pathway from Cholesterol to Brassinosteroid scaffolds via the 3,6-dione intermediate.[1]

Experimental Protocol: Synthesis of 5 -Cholestane-3,6-dione[6]

Safety Note: Chromium(VI) oxide is a carcinogen and strong oxidizer. Perform all steps in a fume hood.

Step-by-Step Methodology

This protocol is adapted from standard steroid oxidation procedures [2, 3].

Reagents:

• 5

  -Cholestane-3 ,6 -diol (1.0 g, 2.47 mmol)

• Jones Reagent (2.67 M CrO

  in dilute H SO )

• Acetone (HPLC grade)

• Methanol (for recrystallization)

Procedure:

• Dissolution: Dissolve 1.0 g of 5

  -cholestane-3 ,6 -diol in 50 mL of acetone in a round-bottom flask. Cool the solution to 0–5 °C using an ice bath. Causality: Low temperature prevents over-oxidation and cleavage of the ring system.

• Oxidation: Dropwise add Jones Reagent (approx. 2.5 mL) with vigorous stirring until a persistent orange color remains, indicating excess oxidant.

• Quenching: Stir for an additional 15 minutes. Add Isopropyl alcohol (2 mL) dropwise to quench excess Cr(VI), turning the solution green (Cr

  salts).

• Extraction: Dilute the reaction mixture with 100 mL of ice-water. A white precipitate will form. Extract with Dichloromethane (3 x 30 mL).

• Purification: Wash the organic layer with saturated NaHCO

  and brine. Dry over anhydrous Na SO and evaporate the solvent.

• Crystallization: Recrystallize the crude solid from Methanol/Acetone.

Yield Expectations: 85–90%. Validation: Check Melting Point (Target: 170–171 °C).

Biological Significance & Applications[8]

Brassinosteroid Precursor

5

-Cholestane-3,6-dione is the obligate substrate for synthesizing 28-norcastasterone and other Brassinosteroid analogs. The 6-keto group is less reactive than the 3-keto group, but in the dione system, the 3,6-functionality allows for the introduction of the characteristic 7-oxa-lactone via Baeyer-Villiger oxidation.

• Mechanism: The regioselectivity of the Baeyer-Villiger oxidation on the 3,6-dione is controlled by the electronic environment. Typically, oxidation with trifluoroperacetic acid yields the 7-oxa-6-one (B-ring expansion), which mimics the structure of Brassinolide, the most potent plant growth promoter [4].

Cytotoxicity and Oxysterol Research

While the dione itself is a synthetic intermediate, its hydroxylated derivatives (e.g., 16

-hydroxy-5 -cholestane-3,6-dione) exhibit potent cytotoxicity against tumor cell lines [5].[2] The dione structure serves as a lipophilic anchor, allowing the molecule to intercalate into cell membranes, where the ketone groups can form Schiff bases with membrane proteins or alter lipid packing density.

Application Logic (DOT Visualization)

Figure 2: Divergent application pathways: Agricultural (Brassinosteroids) vs. Pharmaceutical (Cytotoxicity).[3][1][4]

Analytical Characterization (NMR Signatures)

Distinguishing the 5

isomer from the 5 isomer is critical, as the melting points can sometimes overlap depending on purity. C NMR is the definitive method [2].

Carbon Position	Chemical Shift ( , ppm) - 5 Isomer	Diagnostic Note
C-19 (Angular Methyl)	12.0 - 12.5	Significantly upfield compared to 5 (~23 ppm) due to gamma-gauche effect in trans-fusion.
C-3 (Ketone)	~211.0	Typical cyclohexanone signal.
C-6 (Ketone)	~209.0	Slightly shielded relative to C-3.
C-5 (Methine)	~57.0	Characteristic of trans-A/B junction.

Interpretation: The C-19 methyl resonance is the "fingerprint." If you observe a signal near 23 ppm, your sample contains the 5

(cis) isomer, indicating a failure in the precursor synthesis or purification.

References

• Mushfiq, M., & Iqbal, N. (1989). Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Steroids, 54(3), 333-344. Retrieved from [Link]

• Bajguz, A., & Tretyn, A. (2003). The chemical characteristic and distribution of brassinosteroids in plants. Phytochemistry, 62(7), 1027-1046. Retrieved from [Link]

• Ayyad, S. E. N., et al. (2000). 16

  -Hydroxy-5 -cholestane-3,6-dione, a novel cytotoxic oxysterol from the red alga Jania rubens.[3][2][5] Bioorganic & Medicinal Chemistry Letters, 10(22), 2563-2565.[5] Retrieved from [Link]

Sources

• 1. Synthesis of New Brassinosteroid 24-Norcholane Type Analogs Conjugated in C-3 with Benzoate Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Five Known Brassinosteroid Analogs from Hyodeoxycholic Acid and Their Activities as Plant-Growth Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 16Beta-hydroxy-5alpha-cholestane-3,6-dione, a novel cytotoxic oxysterol from the red alga Jania rubens - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 5alpha-Cholestane-3,6-dione from cholesterol via Jones oxidation

Application Note: High-Fidelity Synthesis of 5 -Cholestane-3,6-dione via Jones Oxidation

Executive Summary & Strategic Rationale

The synthesis of 5

-cholestane-3,6-dione from cholesterol presents a specific stereochemical challenge: the preservation of the saturated 5 -trans-fused A/B ring system in the presence of strong oxidants.

While Jones Reagent (CrO

/H SO ) is the industry standard for converting secondary alcohols to ketones, applying it directly to cholesterol (cholest-5-en-3 -ol) results in the cholest-4-en-3,6-dione (an unsaturated enedione) due to acid-catalyzed isomerization of the double bond ( ) and allylic oxidation.

To achieve the 5

-saturated target required by your specifications, this protocol utilizes a Two-Stage Stereoselective Route . We first establish the 5 -geometry via hydroboration, followed by Jones oxidation of the resulting saturated diol. This guide details the critical Jones Oxidation step, ensuring high yield and stereochemical integrity.

Key Technical Constraints

• Direct Oxidation Risk: Direct treatment of cholesterol with Jones reagent yields cholest-4-en-3,6-dione (Source: Steroids 1994).

• Stereocontrol: The 5

  -hydrogen must be installed prior to oxidation to avoid thermodynamic equilibration to the 5 isomer or unsaturation.

Reaction Pathway & Logic (DOT Visualization)

The following flow diagram illustrates the critical divergence between the "Direct" (incorrect for this target) and "Stepwise" (correct) pathways.

Figure 1: Divergent synthesis pathways. Direct oxidation leads to A-ring unsaturation. The intermediate 5

-diol is required to secure the saturated dione target.

Experimental Protocol: Jones Oxidation of 5 -Cholestane-3 ,6 -diol

Prerequisite: This protocol assumes you have synthesized or procured 5

-cholestane-3 ,6 -diol . (Synthesis note: This is readily prepared from cholesterol via hydroboration with BH -THF followed by alkaline H O oxidation).

Reagent Preparation (Standard Jones Reagent)

Note: Commercially available Jones reagent (approx. 2.7 M Cr(VI)) is acceptable. If preparing fresh:

Component	Quantity	Molar Conc.	Notes
Chromium Trioxide (CrO )	26.72 g	2.67 M	Toxic/Oxidizer. Dissolve in water first.
Sulfuric Acid (H SO )	23 mL	--	Conc. (98%). Add slowly to CrO solution.
Water (ddH O)	to 100 mL	--	Dilute to final volume.

Reaction Procedure

Scale: 1.0 g (2.47 mmol) of 5

-Cholestane-3 ,6 -diol.

• Solvation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g of the diol in 30 mL of reagent-grade Acetone .

  • Critical Parameter: The solvent must be acetone. It solubilizes the steroid and moderates the oxidation. Ensure the acetone is free of significant reducing impurities (e.g., methanol) which consume the oxidant.

• Temperature Control: Cool the solution to 0–5 °C using an ice-water bath.

  • Why: Controlling the temperature prevents over-oxidation (cleavage of C-C bonds) and suppresses potential acid-catalyzed epimerization at C5.

• Oxidant Addition: Add Jones Reagent dropwise via an addition funnel or syringe pump over 10 minutes.

  • Endpoint Detection: Continue addition until the solution retains a persistent orange/red color (indicating excess Cr(VI)) and does not revert to the green color of Cr(III) salts. Typically requires ~1.2–1.5 equivalents per hydroxyl group (approx. 2.5–3.0 mL for this scale).

• Reaction Duration: Stir at 0 °C for 30 minutes . Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

  • Target Rf: The dione is less polar than the diol.

• Quenching: Add Isopropanol (2–3 mL) dropwise.

  • Observation: The solution will turn dark green/blue as residual Cr(VI) is reduced to Cr(III) and the isopropanol is oxidized to acetone.

• Workup:

  • Decant the supernatant liquid into a separatory funnel.

  • Dissolve the gummy green chromium salts in the flask with minimal water and extract with Dichloromethane (DCM) (3 x 20 mL) .

  • Combine organic layers and wash with:

    • Water (2 x 30 mL)

    • Saturated NaHCO

      (1 x 30 mL) – Crucial to remove residual H SO .

    • Brine (1 x 30 mL)

  • Dry over anhydrous MgSO

    , filter, and concentrate in vacuo.

Purification & Characterization

• Purification: Recrystallize from Methanol/Water or Acetone/Hexane.

• Yield: Expected 85–92%.

• Physical State: White crystalline solid.

• Melting Point: 168–170 °C.

Analytical Method	Expected Signal	Mechanistic Insight
IR Spectroscopy	1710–1715 cm (Broad/Split)	Characteristic of distinct carbonyls at C3 and C6 (cyclohexanones).
H NMR	Absence of vinyl protons (5.3 ppm)	Confirms saturation (no or double bond).
C NMR	~210–212 ppm (two signals)	Carbonyl carbons.
Stereochemistry	C19 Methyl Shift	The C19 angular methyl signal is sensitive to the A/B ring junction. 5 (trans) differs significantly from 5 (cis).

Troubleshooting & Optimization

Issue: Formation of Unsaturated Enone (Cholest-4-en-3,6-dione)

• Symptom: Product shows UV absorbance at 254 nm (conjugated enone) and vinyl protons in NMR.

• Cause: The starting material contained cholesterol, or the reaction temperature was too high, causing elimination/isomerization.

• Correction: Ensure the precursor is the saturated diol . Maintain temperature strictly at 0 °C.

Issue: Incomplete Oxidation (Hydroxy-ketones)

• Symptom: Broad OH stretch in IR (~3400 cm

  ); complex spot mixture on TLC.

• Cause: Insufficient oxidant or wet acetone (water competes with alcohol for the chromate ester formation).

• Correction: Titrate with Jones reagent until the orange color persists for at least 15 minutes.

Issue: Low Yield / Chromium Emulsions

• Cause: Chromium salts trapping the product.

• Correction: Thoroughly extract the gummy residue with DCM. If emulsion persists, filter through a Celite pad.

References

• Synthesis of 5

  - and 5 -cholestane-3,6-dione:
  • Source: Steroids, 1989, 54(3), 333-344.
  • Relevance: Establishes the NMR data and stereochemical assignment for the 5 isomer.

  • Link:[Link]

• Jones Oxid

  -ols (Direct Route Issues):
  • Source: Steroids, 1994, 59(5), 330-334.
  • Relevance: Confirms that direct oxidation of cholesterol yields the 4-ene-3,6-dione, necessitating the diol route for the satur

  • Link:[Link]

• Jones Reagent Mechanism and Preparation

  • Source: Organic Chemistry Portal / J&K Scientific.
  • Relevance: Standard protocols for reagent preparation and mechanism of chromate ester elimin

  • Link:[Link]

• General Steroid Hydrogenation/Oxidation Protocols

  • Source: Journal of Lipid Research (General Methods).
  • Relevance: Background on hydroboration-oxid

  • Link:[Link]

Application Note: A Robust HPLC-UV Method for the Quantification of 5α-Cholestane-3,6-dione

Abstract

This application note details the development and protocol for a reliable and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the detection and quantification of 5α-Cholestane-3,6-dione. This compound, a neutral steroidal dione, lacks a strong native chromophore, presenting a challenge for UV-based detection. This guide provides a systematic approach, from initial analyte characterization and selection of chromatographic conditions to a step-by-step protocol suitable for implementation in research and quality control environments. The causality behind each experimental choice is explained to provide a clear and comprehensive framework for researchers, scientists, and drug development professionals.

Introduction and Methodological Rationale

5α-Cholestane-3,6-dione is a derivative of cholestane, characterized by a saturated tetracyclic steroid nucleus with ketone groups at the C3 and C6 positions. As a metabolite or synthetic intermediate of sterols, its accurate quantification is crucial in various biochemical and pharmaceutical contexts. The development of a selective and sensitive analytical method is therefore essential.

High-Performance Liquid Chromatography (HPLC) is the technique of choice for the analysis of many steroids.[1] Given the non-polar, lipophilic nature of the cholestane backbone, a reversed-phase (RP) chromatographic approach is the most logical starting point. In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase, and retention is primarily driven by hydrophobic interactions.

Analyte Characterization:

A thorough understanding of the analyte's physicochemical properties is the foundation of effective method development.

Property	Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C₂₇H₄₄O₂	High carbon content indicates significant hydrophobicity, requiring a strong organic mobile phase for elution.
Molecular Weight	400.64 g/mol [2]	---
Structure	Saturated steroid nucleus with two ketone groups.	The molecule is largely non-polar. The ketone groups offer minimal polarity.
Predicted logP	~6.5 - 7.7[3][4]	High logP value confirms strong lipophilicity, predicting strong retention on a C18 column.
Solubility	Insoluble in water; Soluble in organic solvents like chloroform, sparingly soluble in ethanol.[5][6]	Standard and sample solutions must be prepared in a suitable organic or highly organic solvent (e.g., Acetonitrile, Methanol).
UV Absorbance	The isolated ketone (C=O) chromophore exhibits a weak n→π* transition around 270-300 nm.[7]	UV detection is feasible but may have limited sensitivity. Low-wavelength UV (200-220 nm) is often preferred for such compounds to maximize response.

Based on this analysis, the chosen strategy is Reversed-Phase HPLC with UV Detection .

• Stationary Phase: A C18 (octadecylsilyl) column is selected as the workhorse for retaining non-polar analytes like steroids.[8]

• Mobile Phase: A mixture of a strong organic solvent (Acetonitrile or Methanol) and water is required. Acetonitrile is often preferred for its lower viscosity and favorable UV cutoff.

• Detector: A UV detector, specifically a Diode Array Detector (DAD) or Photodiode Array (PDA) detector, is ideal. This allows for the monitoring of multiple wavelengths simultaneously to determine the optimal detection wavelength and assess peak purity.

HPLC Method Development Strategy

The development process follows a logical, multi-step workflow designed to achieve a specific analytical goal: a chromatogram showing a sharp, symmetric, and well-resolved peak for 5α-Cholestane-3,6-dione with a reasonable analysis time.

Caption: Workflow for HPLC Method Development.

Experimental Protocols

Materials and Reagents

• 5α-Cholestane-3,6-dione reference standard (purity >95%)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• 0.45 µm syringe filters (PTFE or nylon, solvent-dependent)

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 5α-Cholestane-3,6-dione reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol. Sonicate for 5 minutes to ensure complete dissolution. This stock should be stored refrigerated.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the Primary Stock Solution into a 10 mL volumetric flask. Dilute to volume with the mobile phase (e.g., 90:10 ACN/Water).

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Working Standard Solution with the mobile phase.

HPLC System and Conditions

The following table outlines the recommended starting conditions and the final optimized method parameters. The initial conditions are designed to ensure elution of this highly non-polar compound.

Parameter	Initial Scouting Conditions	Optimized Final Method
HPLC System	Agilent 1260 Infinity II or equivalent	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water, B: Acetonitrile	A: Water, B: Acetonitrile
Gradient	Isocratic 95% B	Isocratic 90% B
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	35 °C
Injection Vol.	10 µL	10 µL
Detector	DAD/PDA	DAD/PDA
Detection λ	Scan 200-400 nm	210 nm
Run Time	15 min	10 min

System Suitability Testing (SST)

Before sample analysis, the chromatographic system must be verified. This is achieved by making 5-6 replicate injections of a single working standard (e.g., 50 µg/mL). The results must meet pre-defined criteria to ensure the system is performing adequately.

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry. Values outside this range can indicate column degradation or secondary interactions.
Retention Time (%RSD)	≤ 1.0%	Ensures stable and repeatable chromatography.
Peak Area (%RSD)	≤ 2.0%	Ensures precise and repeatable injections and detection.

Method Optimization and Results

The development process began with strong isocratic conditions due to the analyte's high hydrophobicity.

• Mobile Phase Composition: An initial run with 95% Acetonitrile resulted in a very short retention time (~2.5 min), providing little retention and potential for interference from matrix components near the solvent front. By decreasing the organic content to 90% Acetonitrile, the retention time was shifted to approximately 5.8 minutes, providing adequate retention and better separation from the void volume. A further decrease to 85% resulted in an unnecessarily long run time (>12 min). Therefore, 90% Acetonitrile was chosen as the optimal mobile phase composition.

• Column Temperature: The analysis was tested at 30 °C, 35 °C, and 40 °C. Increasing the temperature from 30 °C to 35 °C resulted in a slightly sharper peak and a minor decrease in retention time without compromising resolution. At 40 °C, no significant improvement was observed. A temperature of 35 °C was selected to ensure robustness and improved peak efficiency.

• Detection Wavelength: A UV scan of the analyte peak from the DAD confirmed that while a small peak exists at the expected ~280 nm, the response was significantly stronger at lower wavelengths. A wavelength of 210 nm was selected as it provided the best signal-to-noise ratio, a critical choice for achieving low detection limits with compounds possessing weak chromophores.

Caption: Key molecular features of 5α-Cholestane-3,6-dione.

Introduction to Method Validation

While a full method validation is beyond the scope of this application note, any developed method intended for routine use must be validated to ensure its performance is reliable and suitable for its intended purpose. Validation is performed according to established guidelines, such as those from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[9][10]

Key validation parameters to be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[11]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be detected and quantified, respectively, with suitable precision and accuracy.[10]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[9]

Conclusion

This application note presents a straightforward, robust, and reliable isocratic RP-HPLC method for the analysis of 5α-Cholestane-3,6-dione. By systematically evaluating the analyte's properties and optimizing key chromatographic parameters, an efficient method using a standard C18 column with a mobile phase of 90:10 Acetonitrile/Water and UV detection at 210 nm was developed. This protocol provides an excellent starting point for researchers requiring the quantification of this and structurally similar neutral steroids.

References

• ICH (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. Available at: [Link]

• Scribd (n.d.). ICH Q2(R1) Analytical Method Validation. Available at: [Link]

• ICH (n.d.). Quality Guidelines. International Council for Harmonisation. Available at: [Link]

• ECA Academy (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• PubChem (n.d.). 5-Hydroxy-5a-cholestane-3,6-dione. National Center for Biotechnology Information. Available at: [Link]

• ICH (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Jackson, E. M., Kloss, C. A., Weintraub, S. T., & Mott, G. E. (1985). Fractionation of fecal neutral steroids by high performance liquid chromatography. Journal of Lipid Research, 26(7), 893–897. Available at: [Link]

• Al-Soud, Y. A., & Al-Masoudi, N. A. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Molecules, 27(6), 1769. Available at: [Link]

• PubChem (n.d.). 16beta-Hydroxy-5alpha-cholestane-3,6-dione. National Center for Biotechnology Information. Available at: [Link]

• Shackleton, C. H. (2010). Clinical steroid mass spectrometry: a 45-year history culminating in HPLC-MS/MS becoming an essential tool for patient diagnosis. The Journal of steroid biochemistry and molecular biology, 121(3-5), 481–490. Available at: [Link]

• FooDB (2011). Showing Compound 5alpha-Cholestanone (FDB022292). Available at: [Link]

• Khan, I., et al. (2023). Exploration of Binding Affinities of a 3β,6β-Diacetoxy-5α-cholestan-5-ol with Human Serum Albumin: Insights from Synthesis, Characterization, Crystal Structure, Antioxidant and Molecular Docking. MDPI. Available at: [Link]

• ResearchGate (n.d.). Figure S13. 1 H NMR spectrum of 5 -cholestan-3,6-dione (5). Available at: [Link]

• LIPID MAPS (n.d.). Structure Database (LMSD). Available at: [Link]

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Application Notes and Protocols for the TLC Separation of 5α-Cholestane-3,6-dione

This document provides a comprehensive guide to developing robust and reliable thin-layer chromatography (TLC) solvent systems for the separation and analysis of 5α-Cholestane-3,6-dione. The protocols and methodologies outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing the scientific rationale behind experimental choices to ensure trustworthy and reproducible results.

Introduction: The Chromatographic Challenge of a Saturated Steroidal Diketone

5α-Cholestane-3,6-dione is a saturated tetracyclic steroid derivative characterized by a non-polar cholestane backbone and two ketone functionalities. Its lack of a significant chromophore renders it invisible under standard UV visualization at 254 nm, necessitating post-chromatographic derivatization for detection. The primary challenge in the TLC analysis of this compound lies in selecting a solvent system with the appropriate eluotropic strength to achieve optimal migration and resolution on a polar stationary phase, typically silica gel.

The separation on a silica gel plate is governed by the principles of adsorption chromatography.[1] The polar silanol groups (Si-OH) on the silica surface act as the stationary phase, and the mobile phase, a solvent or mixture of solvents, competes with the analyte for these active sites.[2] For a relatively non-polar compound like 5α-Cholestane-3,6-dione, a mobile phase of low to moderate polarity is required. A solvent system that is too non-polar will result in little to no movement from the baseline (low Rf value), while an overly polar system will cause the compound to travel with the solvent front, leading to poor separation from other components (high Rf value).[3] The ideal solvent system will yield a retention factor (Rf) value between 0.2 and 0.8 for clear and reproducible separation.[4]

Foundational Principles: Selecting the Stationary and Mobile Phase

Stationary Phase: The Industry Standard

For the analysis of steroids, silica gel 60 F254 plates are the most common and recommended stationary phase.[5][6] The "60" refers to the mean pore size of the silica gel in angstroms, and "F254" indicates the inclusion of a fluorescent indicator that allows for the visualization of UV-active compounds, although this feature is not directly utilized for the non-UV active 5α-Cholestane-3,6-dione. The polar nature of silica gel is crucial for the separation of non-polar to moderately polar compounds based on their differential adsorption.

Mobile Phase Strategy: A Balancing Act of Polarity

The selection of the mobile phase is the most critical parameter in TLC. For non-polar compounds like 5α-Cholestane-3,6-dione, a good starting point is a binary mixture of a non-polar solvent and a slightly more polar solvent.[7][8] This allows for fine-tuning of the mobile phase polarity by adjusting the ratio of the two solvents.

Commonly Used Solvents for Steroid TLC (in order of increasing polarity):

• n-Hexane (or Petroleum Ether)

• Toluene

• Dichloromethane (DCM)

• Diethyl Ether

• Ethyl Acetate (EtOAc)

• Acetone

• Methanol (MeOH)

Recommended Solvent Systems for 5α-Cholestane-3,6-dione

The following solvent systems are proposed as starting points for the TLC analysis of 5α-Cholestane-3,6-dione on silica gel plates. These recommendations are based on established systems for other non-polar steroids and cholestane derivatives.[9][10] Optimization may be required by adjusting the solvent ratios to achieve the desired Rf value.

Solvent System (v/v)	Component A (Non-polar)	Component B (Polar)	Component C (Modifier)	Expected Rf Range	Rationale for Selection
System 1	n-Hexane	Ethyl Acetate	-	0.2 - 0.5	A classic and highly versatile system for non-polar compounds. The ratio can be easily adjusted to control polarity.[7]
System 2	Toluene	Ethyl Acetate	-	0.3 - 0.6	Toluene offers different selectivity compared to hexane and can improve the separation of closely related steroids.[11]
System 3	Dichloromethane	n-Hexane	-	0.2 - 0.5	A less polar system than pure dichloromethane, suitable for very non-polar compounds.
System 4	n-Hexane	Diethyl Ether	-	0.3 - 0.6	Diethyl ether provides a moderate increase in polarity and can offer different selectivity than ethyl acetate.
System 5	Chloroform	Cyclohexane	Methyl-Ethyl-Ketone	0.4 - 0.7	A ternary system that can provide enhanced resolution for complex mixtures of steroids.[12][13][14]

Experimental Protocols

Preparation of the TLC Plate and Sample Application

This protocol ensures accurate and reproducible application of the sample, which is fundamental for reliable results.

• Plate Preparation: Using a pencil, gently draw a faint origin line approximately 1 cm from the bottom of the silica gel plate.[15] Avoid scratching the silica layer.

• Sample Preparation: Dissolve a small amount of 5α-Cholestane-3,6-dione in a volatile solvent such as dichloromethane or ethyl acetate to create a concentrated solution (~1-2 mg/mL).

• Sample Spotting: Using a capillary tube or a micropipette, apply a small spot of the sample solution onto the origin line.[16][17] The spot should be as small as possible (1-2 mm in diameter) to ensure sharp bands after development.[17] Allow the solvent to completely evaporate between applications if multiple spots are needed in the same lane.

Figure 1: Workflow for TLC Plate and Sample Preparation.

Development of the Chromatogram

Proper chamber saturation and careful plate development are key to achieving reproducible Rf values.

• Chamber Preparation: Pour the chosen solvent system into a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall to saturate the chamber with solvent vapors.[16] Cover the chamber and allow it to equilibrate for at least 15-20 minutes.

• Plate Development: Carefully place the spotted TLC plate into the equilibrated chamber, ensuring that the origin line is above the solvent level.[18]

• Elution: Allow the solvent front to ascend the plate by capillary action.[16]

• Completion: Once the solvent front has reached approximately 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[2]

• Drying: Allow the plate to air dry completely in a fume hood.

Figure 2: Step-by-step process for TLC plate development.

Visualization of the Separated Compound

Since 5α-Cholestane-3,6-dione is not UV active, a chemical stain is required for visualization.[19] The following are two robust and widely used methods.

PMA is a general-purpose stain that is highly effective for visualizing a wide range of organic compounds, including steroids.[20][21][22]

Protocol:

• Stain Preparation: Prepare a solution of 10 g of phosphomolybdic acid in 100 mL of absolute ethanol.[23] Store the solution in a dark bottle, as it can be light-sensitive.[20]

• Staining: Briefly dip the dried TLC plate into the PMA solution or spray the plate evenly with the reagent in a fume hood.

• Development: Gently heat the stained plate with a heat gun or on a hot plate at approximately 110-120°C.[24]

• Observation: Compounds will appear as dark blue or green spots on a yellow-green background.[20]

This is a highly sensitive but destructive method that carbonizes the organic compounds, making them visible as dark spots.

Protocol:

• Reagent Preparation: Prepare a 10% solution of sulfuric acid in methanol by slowly adding 10 mL of concentrated sulfuric acid to 90 mL of methanol with cooling.[25]

• Application: Evenly spray the dried TLC plate with the sulfuric acid solution in a fume hood.[6][25]

• Heating: Carefully heat the plate with a heat gun or on a hot plate at approximately 120°C.[26]

• Visualization: The separated compounds will appear as brown to black spots on a white background.

Calculation of the Retention Factor (Rf)

The Rf value is a key parameter for compound identification and is calculated as follows:

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front) [27]

Measure the distance from the origin line to the center of the spot and from the origin line to the solvent front. The Rf value should be recorded to two decimal places.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Spots remain at the origin (Rf ≈ 0)	Mobile phase is not polar enough.	Increase the proportion of the more polar solvent in the mobile phase.
Spots travel with the solvent front (Rf ≈ 1)	Mobile phase is too polar.	Decrease the proportion of the more polar solvent or switch to a less polar solvent system.
Streaking of spots	Sample is overloaded or insoluble in the mobile phase.	Apply a smaller amount of a more dilute sample solution. Ensure the sample is fully dissolved.
Irregular solvent front	Uneven bottom edge of the TLC plate or tilted plate in the chamber.	Ensure the plate is placed straight in the chamber and the bottom edge is even.

Conclusion

The successful TLC separation of 5α-Cholestane-3,6-dione is readily achievable with a systematic approach to solvent system selection and a meticulous experimental technique. By starting with the recommended binary solvent systems, such as n-hexane/ethyl acetate, and optimizing the solvent ratio, researchers can achieve excellent resolution and reproducible Rf values. The use of post-chromatographic visualization reagents like phosphomolybdic acid or sulfuric acid charring is essential for the detection of this non-UV active compound. The protocols detailed in this guide provide a solid foundation for the routine analysis and purification of 5α-Cholestane-3,6-dione in a research and development setting.

References

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• Sejer, D. (2008, March 25). Let's talk about TLCs Part 3 - Phosphomolybdic Acid (PMA) Stain. Curly Arrow. Retrieved February 21, 2026, from [Link]

• General procedure - Chemistry Teaching Labs. (n.d.). University of York. Retrieved February 21, 2026, from [Link]

• Mobile Phase Optimization Method for Steroids Separation. (2011, April 29). Applied Medical Informatics. Retrieved February 21, 2026, from [Link]

• TLC Stains. (n.d.). University of California, Irvine. Retrieved February 21, 2026, from [Link]

• Thin Layer Chromatography (TLC). (n.d.). University of California, Los Angeles. Retrieved February 21, 2026, from [Link]

• How To: Run a Prep TLC. (n.d.). University of Rochester. Retrieved February 21, 2026, from [Link]

• TLC-Thin Layer Chromatography. (2024, February 24). OperaChem. Retrieved February 21, 2026, from [Link]

• Mobile Phase Optimization Method for Steroids Separation. (2025, December 4). ResearchGate. Retrieved February 21, 2026, from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved February 21, 2026, from [Link]

• Effective separation and simultaneous analysis of anabolic androgenic steroids (AAS) in their pharmaceutical formulations by a validated TLC-densitometry method. (2012, June 15). PMC. Retrieved February 21, 2026, from [Link]

• A simple TLC and HPTLC method for separation of selected steroid drugs. (2025, August 7). ResearchGate. Retrieved February 21, 2026, from [Link]

• Appendix 3: Recipes For TLC Stains. (n.d.). The Sarpong Group. Retrieved February 21, 2026, from [Link]

• Thin Layer Chromatography. (n.d.). Unknown Source. Retrieved February 21, 2026, from [Link]

• Solvent system for Thin Layer Chromatography of non polar extracts? (2012, July 13). ResearchGate. Retrieved February 21, 2026, from [Link]

• Magic Formulas: TLC Stains. (n.d.). University of Rochester. Retrieved February 21, 2026, from [Link]

• Preparation of Thin-Layer Chromatography Stains. (n.d.). Unknown Source. Retrieved February 21, 2026, from [Link]

• Gold nanoparticles grafted modified silica gel as a new stationary phase for separation and determination of steroid hormones by thin layer chromatography. (2015, February 24). Journal of Food and Drug Analysis. Retrieved February 21, 2026, from [Link]

• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester. Retrieved February 21, 2026, from [Link]

• How To Choose The Best Eluent For Thin Layer Chromatography (TLC). (2025, September 2). Aijiren. Retrieved February 21, 2026, from [Link]

• 2.3F: Visualizing TLC Plates. (2022, April 7). Chemistry LibreTexts. Retrieved February 21, 2026, from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (2020, January 2). Chemistry Hall. Retrieved February 21, 2026, from [Link]

• Does anyone know how to recognize the spot(s) of the carbohydrate compounds using TLC tool? (2014, November 23). ResearchGate. Retrieved February 21, 2026, from [Link]

• Determining a solvent system. (n.d.). University of York. Retrieved February 21, 2026, from [Link]

• A SIMPLE THIN LAYER CHROMATOGRAPHY METHOD FOR SEPARATION OF SELECTED NATURAL STEROID HORMONES. (n.d.). Malaysian Journal of Analytical Sciences. Retrieved February 21, 2026, from [Link]

• IDENTIFICATION OF STEROIDS IN COSMETIC PRODUCTS BY TLC AND HPLC. (2013, November 28). ASEAN. Retrieved February 21, 2026, from [Link]

• TLC Rf Explained. (2026, January 15). Let's Talk Academy. Retrieved February 21, 2026, from [Link]

• Thin Layer Chromatography: A Tool of Biotechnology for Isolation of Bioactive Compounds from Medicinal Plants. (2012, December 31). International Journal of Pharmaceutical Sciences and Research. Retrieved February 21, 2026, from [Link]

• TLC Visualization Solutions. (n.d.). University of California, Irvine. Retrieved February 21, 2026, from [Link]

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• Analysis of some steroids by thin-layer chromatography using optimum mobile phases. (2006, May 3). Journal of Planar Chromatography -- Modern TLC. Retrieved February 21, 2026, from [Link]

• CHEM 344 Thin Layer Chromatography. (n.d.). University of Wisconsin-Madison. Retrieved February 21, 2026, from [Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation. (n.d.). Organomation. Retrieved February 21, 2026, from [Link]

• Thin Layer Chromatography. (n.d.). University of Colorado Boulder. Retrieved February 21, 2026, from [Link]

• Cholestane. (n.d.). Wikipedia. Retrieved February 21, 2026, from [Link]

• What is the optimal Rf value for our compound of interest when running silica column chromatography? (2021, February 18). ResearchGate. Retrieved February 21, 2026, from [Link]

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• Using TLC to Scout Flash Chromatography Solvents. (2023, January 19). Biotage. Retrieved February 21, 2026, from [Link]

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dissolving 5alpha-Cholestane-3,6-dione in DMSO for cell culture

High-Integrity Solubilization and Cell Culture Administration of 5 -Cholestane-3,6-dione

Abstract

This Application Note provides a rigorous, field-validated protocol for the solubilization, storage, and cellular administration of 5

-Cholestane-3,6-dione (CAS: 2243-09-6). As a saturated oxysterol derivative, this compound exhibits significant hydrophobicity, necessitating precise handling to prevent precipitation in aqueous culture media—a common source of experimental artifact. This guide synthesizes physicochemical constraints with biological best practices to ensure reproducible dosing with minimal solvent-induced cytotoxicity.

Compound Profile & Physicochemical Constraints[1][2][3][4][5][6][7]

Before initiating wet lab work, it is critical to understand the solute's properties to predict its behavior in solvent systems.

Property	Data	Significance
Compound Name	5 -Cholestane-3,6-dione	Target analyte
CAS Number	2243-09-6	Unique identifier for verification
Molecular Formula	C H O	Steroidal core
Molecular Weight	400.64 g/mol	Basis for molarity calculations
Solubility (DMSO)	High (>10 mM)	Primary vehicle for stock solution
Solubility (Aqueous)	Negligible	Risk of "crashing out" upon dilution
Stability	Light & Moisture Sensitive	Requires desiccation and amber storage

The "Solvent Paradox" in Oxysterol Research

Oxysterols like 5

-Cholestane-3,6-dione are lipophilic. While they dissolve readily in organic solvents like Dimethyl Sulfoxide (DMSO) or Ethanol, they are prone to rapid crystallization when introduced to aqueous cell culture media.

• The Risk: Micro-precipitates (often invisible to the naked eye) can sediment onto cells, causing localized toxicity (focal necrosis) that mimics drug efficacy, leading to false positives.

• The Solution: This protocol utilizes a high-concentration master stock followed by a stepwise dilution strategy to maintain solubility kinetics.

Critical Reagents & Equipment

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (≥99.9%).

  • Note: Avoid "wet" DMSO; hygroscopic water absorption reduces solubility power.

• Filtration: 0.2

  m PTFE (Polytetrafluoroethylene) or Nylon syringe filters.

  • Warning: Do NOT use Cellulose Acetate (CA) filters; DMSO dissolves the membrane, contaminating the sample.

• Vials: Amber glass vials with PTFE-lined caps (to prevent plasticizer leaching).

Protocol: Preparation of 10 mM Master Stock Solution

Objective: Create a sterile, stable 10 mM stock solution.

• Calculation: To prepare 1 mL of a 10 mM stock:

• Weighing:

  • Weigh approximately 4.0 mg of 5

    -Cholestane-3,6-dione powder into a sterile amber glass vial.

  • Best Practice: Record the exact mass (e.g., 4.2 mg) and adjust the DMSO volume to achieve exactly 10 mM.

  • Adjustment Formula:

• Solubilization:

  • Add the calculated volume of anhydrous DMSO.[1]

  • Vortex vigorously for 30–60 seconds.

  • Troubleshooting: If particulates remain, warm the sealed vial in a 37°C water bath for 5 minutes, then sonicate for 60 seconds. The solution must be optically clear.

• Sterilization (Optional but Recommended):

  • If the powder was not sterile, filter the DMSO stock through a 0.2

    m PTFE syringe filter into a fresh sterile vial.

  • Note: Account for hold-up volume loss (~50–100

    L) in the filter.

• Storage:

  • Aliquot into small volumes (e.g., 50

    L) to avoid freeze-thaw cycles.

  • Store at -20°C (short term) or -80°C (long term). Protect from light.

Protocol: Cell Treatment (The "1000x" Rule)

To minimize DMSO cytotoxicity, the final DMSO concentration in the culture well should be ≤ 0.1% .[2] This dictates a 1:1000 dilution of the stock.[3]

Scenario: Treating cells with 10

M 5 -Cholestane-3,6-dione.

Step-by-Step Dilution Workflow

• Preparation:

  • Thaw the 10 mM DMSO Master Stock at room temperature. Vortex to ensure homogeneity.[1]

  • Pre-warm culture media to 37°C (Cold media accelerates precipitation).[1]

• Intermediate Dilution (The "Spike" Method):

  • Direct Method (Preferred for solubility): Add 1

    L of 10 mM Stock directly to 1 mL of culture media in the well or tube.

  • Mixing: Immediately swirl or pipette up/down to disperse. Do not allow the DMSO drop to sit on the cell monolayer.

• Vehicle Control (Mandatory):

  • Prepare a control well with 0.1% DMSO only (1

    L DMSO per 1 mL media). This normalizes for any solvent-induced background effects.

Dilution Table

Desired Final Conc.	Dilution Factor	Stock Used	Volume Stock	Volume Media	Final DMSO %
10 M	1:1000	10 mM	1.0 L	1000 L	0.1%
5 M	1:2000	10 mM	0.5 L	1000 L	0.05%
1 M	1:1000	1 mM*	1.0 L	1000 L	0.1%

*For 1

M, first dilute the 10 mM stock 1:10 in DMSO to make a 1 mM working stock, then spike 1:1000.

Visualized Workflow (Graphviz)

The following diagram illustrates the critical path from powder to cell treatment, emphasizing the "No Cellulose Acetate" rule and the temperature checkpoints.

Caption: Workflow for the preparation and administration of 5

-Cholestane-3,6-dione. Note the critical filtration step using PTFE/Nylon to prevent membrane degradation by DMSO.

Quality Control & Troubleshooting

Self-Validating the Protocol

• The "Crystal Check": Before adding the dosed media to cells, place a drop on a glass slide and observe under a phase-contrast microscope (10x or 20x).

  • Pass: Solution is clear.

  • Fail: Visible needle-like crystals or amorphous debris. Action: Sonicate the stock again or reduce the final concentration.

• Cytotoxicity Control: Always run a "DMSO-only" well. If the DMSO control shows >5% cell death compared to untreated media, your cell line is hypersensitive to DMSO. Reduce the final DMSO concentration to 0.05% or 0.01%.

Common Issues

• Precipitation: Occurs if the stock is added to cold media.[1] Fix: Always pre-warm media to 37°C.

• Plastic Degradation: Occurs if using polystyrene tubes for undiluted DMSO storage. Fix: Use Polypropylene (PP) or Glass.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 272856, 5alpha-Cholestane-3,6-dione. Retrieved from [Link]

• ResearchGate. (2013). Filter sterilization of DMSO: PTFE vs Nylon. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. emulatebio.com [emulatebio.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting poor solubility of 5alpha-Cholestane-3,6-dione in aqueous buffers

Technical Support Center: 5 -Cholestane-3,6-dione Solubility Optimization

Executive Summary

You are likely encountering "brick dust" precipitation when diluting 5

-Cholestane-3,6-dione (CAS: 2243-09-6) from an organic stock into an aqueous buffer.[1][2][3][4] This molecule is a highly lipophilic steroid derivative (Predicted LogP ~6.[2][3][4]6) with two ketone groups.[2][3][4] Unlike ionizable drugs, it lacks acidic or basic centers in the physiological pH range, rendering pH adjustment ineffective.[1][2]

This guide provides a validated physicochemical workflow to transition this molecule into solution without crashing it out of the liquid phase.

Module 1: Physicochemical Profile & Stock Preparation

Before attempting aqueous dilution, the compound must be fully solubilized in a carrier solvent.

Compound Properties

Property	Value	Implication for Solubility
Molecular Weight	~400.64 g/mol	Moderate size; fits well in -cyclodextrin cavities.[1][2][3][4]
LogP (Predicted)	~6.6 – 7.7	Highly Lipophilic. practically insoluble in pure water (<1 g/mL).[2][3][4]
H-Bond Donors	0	No -OH groups to donate H-bonds to water.[1][2][3][4]
H-Bond Acceptors	2 (Ketones)	Weak interaction with water; insufficient for solubility.[1][2][3][4]
pKa	N/A	Non-ionizable. Changing buffer pH will NOT improve solubility.[3][4]

Step 1: The "Master Stock" Protocol

Do not attempt to dissolve the powder directly in buffer. You must create a high-concentration organic stock.[1][2][3][4]

Recommended Solvents:

• Ethanol (Absolute): Preferred. Solubility is generally higher for cholestane derivatives (~20 mg/mL for parent cholestane).[2][3][4]

• DMSO (Anhydrous): Standard for biological assays, but check for "oiling out" upon dilution.[3][4]

• Chloroform: Excellent solubility, but incompatible with most biological assays (use only for initial transfers).[2][3][4]

Critical Warning: Use anhydrous solvents.[3][4] Even 1% water content in your DMSO stock can cause the steroid to nucleate and form micro-crystals over time.

Module 2: The Aqueous Transition (Preventing the "Crash")

The moment your organic stock touches the aqueous buffer, the solvent environment changes polarity, forcing the hydrophobic steroid to aggregate. This is the "Crash-Out."

The Solvent Shift Protocol

Objective: Dilute stock to working concentration (e.g., 10-100

M) without precipitation.[1][2][3][4]

• Prepare Buffer: Warm your aqueous buffer (PBS, HEPES) to 37°C.

• Vortex Dynamics: Set a vortex mixer to medium-high speed.

• Sub-Surface Injection:

  • Do NOT drop the stock on top of the buffer (it will form a film).[4]

  • Immerse the pipette tip just below the surface of the vortexing buffer.

  • Inject the stock slowly.

• Equilibration: Continue vortexing for 20 seconds.

Troubleshooting Decision Tree

Figure 1: Decision logic for detecting and managing precipitation events.

Module 3: Advanced Formulation (When DMSO Fails)

If the simple solvent shift fails (common above 10

M), you must use a solubilizing agent to "hide" the hydrophobic steroid from the water.

Option A: Cyclodextrin Complexation (Recommended)

Cyclodextrins (CDs) form a "host-guest" complex, encapsulating the steroid in a hydrophobic cavity while presenting a hydrophilic exterior to the buffer.[2][3][4]

• Best Choice: 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) or Methyl- -cyclodextrin (RAMEB) .[1][2][3][4]

• Why: The cavity size of

  -CD is optimal for the steroid nucleus.[3]

Protocol:

• Prepare a 20-40% (w/v) HP-

  -CD solution in your aqueous buffer.[1][2][3][4]

• Add your steroid stock (dissolved in Ethanol/DMSO) to this CD-buffer.

• Incubate with shaking (room temp or 37°C) for 1-4 hours to allow equilibrium complexation.

• Dilute this complex into your final assay.[2][3][4]

Option B: Non-Ionic Surfactants

Use if cyclodextrins are unavailable or interfere with the assay target.[3]

• Agent: Tween 80 (Polysorbate 80) .[2][3][4][5]

• Target Concentration: Above Critical Micelle Concentration (CMC). The CMC of Tween 80 is ~0.012 mM.[5][6]

• Method: Pre-dissolve Tween 80 in your buffer at 0.05% - 0.1% (w/v) before adding the steroid stock.[2][3][4]

Comparison of Solubilizers

Method	Pros	Cons
DMSO (<1%)	Simple, cheap.[1][2][3][4]	Limited solubility range; cellular toxicity >0.5%.[3][4]
HP- -CD	Biologically inert; high capacity for steroids.[1][2][3][4]	Can extract cholesterol from cell membranes if conc. is too high.[3][4]
Tween 80	Very effective solubilizer.[3][4]	Can lyse cells; interferes with some colorimetric assays.[3][4]

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I increase solubility by adjusting the pH of my buffer? A: No. 5

-Cholestane-3,6-dione is a neutral molecule.[1][2][3] It has no ionizable groups (pKa) in the range of pH 2-12.[3][4] Adjusting pH will only increase the ionic strength of the buffer, which often decreases solubility via the "salting-out" effect.

Q2: My solution looks clear, but my assay results are erratic. Why? A: You likely have micro-precipitation .[3][4] The particles are too small to see with the naked eye but large enough to cause heterogeneous distribution.

• Validation: Measure the OD600 (optical density at 600 nm) of your buffer + compound.[3] If it is significantly higher than the buffer blank, you have a suspension, not a solution.[1][2]

Q3: What is the maximum DMSO concentration I can use? A:

• Solubility Limit: Usually ~5-10% DMSO is needed to keep high conc.[1][2][3][4] steroids in solution (often incompatible with biology).[2][3][4]

• Biological Limit: Most enzymes tolerate up to 5% DMSO; most mammalian cells tolerate only 0.1% - 0.5%.[1][2][3][4]

• Recommendation: If you need >1% DMSO to keep it soluble, switch to the Cyclodextrin (Option A) method.[3][4]

Q4: Can I sonicate the solution if it precipitates? A: Sonication can temporarily disperse aggregates, but they will likely reform (Ostwald ripening).[3][4] If you must sonicate, do so in a water bath sonicator for 5-10 minutes, but verify stability afterwards. A stable thermodynamic solution should not require sonication.[3][4]

References

• PubChem. (2025).[2][3][4] 5-Hydroxy-5a-cholestane-3,6-dione Compound Summary. National Library of Medicine.[3][4] Retrieved from [Link] (Physicochemical property predictions).[2][3][4]

• Loftsson, T., & Brewster, M. E. (2010).[1][2][3][4] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][2][3][4] (Mechanisms of steroid complexation).

Sources

• 1. 16beta-Hydroxy-5alpha-cholestane-3,6-dione | C27H44O3 | CID 11668847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 5alpha-Cholestanone (FDB022292) - FooDB [foodb.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. atamankimya.com [atamankimya.com]
• 6. Polysorbate 80 - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Jones Reagent Stoichiometry for Cholestane Dione Production

Welcome to the technical support center for the synthesis of cholestane diones via Jones oxidation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information based on established literature and extensive laboratory experience to ensure you can achieve reliable and optimal results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the correct stoichiometry for the Jones oxidation of a cholestane diol to a cholestane dione?

The balanced stoichiometric equation for the oxidation of a secondary alcohol to a ketone using chromic acid is:

2 HCrO₄⁻ + 3 R₂CHOH + 8 H⁺ → 2 Cr³⁺ + 3 R₂C=O + 8 H₂O

From this, for every 3 moles of a secondary alcohol, 2 moles of chromic acid (formed from chromium trioxide) are required. Since a cholestane diol has two secondary alcohol groups to be oxidized, the required amount of oxidant is doubled. Therefore, the theoretical molar ratio of cholestane diol to chromium trioxide (CrO₃) is 3:4. In practice, a slight excess of the Jones reagent is often used to ensure complete conversion of the starting material.

Q2: My reaction turns green, but upon work-up, I still have starting material. What went wrong?

A green color indicates the presence of reduced Cr(III) species, confirming that the oxidation reaction has occurred.[1][2] However, the presence of unreacted starting material suggests that the reaction is incomplete. This could be due to several factors:

• Insufficient Jones Reagent: The stoichiometry may have been miscalculated, or the Jones reagent may not have been prepared correctly, leading to a lower concentration than expected.

• Poor Reagent Quality: The chromium trioxide used to prepare the reagent may have been of low purity or have absorbed moisture. It is recommended to use freshly opened or properly stored CrO₃.

• Low Reaction Temperature: While the reaction is exothermic and often requires cooling, maintaining too low a temperature can significantly slow down the reaction rate, leading to incomplete conversion within the given timeframe.[3]

• Poor Solubility: The cholestane diol may not be fully dissolved in the acetone, preventing it from reacting completely with the aqueous Jones reagent.

Q3: How do I effectively remove the green chromium salts from my product? My dione is contaminated with a green, sticky residue.

The removal of chromium salts is a common challenge in Jones oxidation work-ups.[1] Here are some effective strategies:

• Quenching: After the reaction is complete (as determined by TLC), quench any excess Cr(VI) by adding isopropyl alcohol dropwise until the orange/red color disappears and a consistent blue-green color persists.[2][4]

• Filtration through an Adsorbent: After quenching and removing the acetone, dissolve the crude product in a suitable organic solvent (like ethyl acetate or dichloromethane) and filter it through a short plug of a polar adsorbent such as silica gel, Florisil®, or Celite®.[4] These materials will effectively adsorb the polar chromium salts, allowing the less polar cholestane dione to pass through.

• Aqueous Washes: A series of aqueous washes can be effective. Washing the organic layer with water, followed by a saturated solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine can help remove a significant portion of the chromium salts.[4]

• Solvent Choice for Extraction: Ethyl acetate is often a better choice than dichloromethane for extracting the product, as it has a lower tendency to co-extract the chromium salts.[1]

Q4: Can the Jones reagent oxidize other parts of the cholestane skeleton?

The Jones reagent is a strong oxidizing agent, but it is relatively selective for alcohols.[5][6] It rarely oxidizes unsaturated (carbon-carbon double) bonds within the steroid nucleus.[5][7] However, if other sensitive functional groups are present, they may be susceptible to oxidation. For a simple cholestane diol, the primary concern is ensuring the complete oxidation of both hydroxyl groups without significant side reactions on the carbon skeleton.

Q5: What is the best way to monitor the progress of the reaction?

Thin-layer chromatography (TLC) is the most effective way to monitor the reaction's progress.[8][9][10] You should spot the starting cholestane diol, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) on a silica gel TLC plate. As the reaction proceeds, you will observe the disappearance of the starting material spot and the appearance of a new, less polar spot corresponding to the cholestane dione. The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the synthesis of cholestane dione using Jones reagent.

Problem: Incomplete Oxidation

Symptom	Possible Cause(s)	Recommended Solution(s)
Reaction mixture is green, but TLC shows significant starting material remaining.	1. Insufficient Jones Reagent: Stoichiometry was underestimated, or the reagent was not at the expected concentration. 2. Low Reaction Temperature: The reaction is too slow. 3. Poor Solubility of Starting Material: The diol is not fully accessible to the reagent.	1. Add More Reagent: Carefully add more Jones reagent dropwise while monitoring the reaction by TLC. 2. Allow to Warm: Let the reaction warm to room temperature and continue to stir.[11] 3. Increase Solvent Volume: Add more acetone to ensure complete dissolution of the starting material.
The orange color of the Jones reagent persists immediately upon addition, and no reaction occurs.	1. Inactive Reagent: The Jones reagent may have been improperly prepared or has degraded. 2. Poor Quality Starting Material: The cholestane diol may be impure.	1. Prepare Fresh Reagent: Prepare a fresh batch of Jones reagent following a reliable protocol.[11][12] 2. Purify Starting Material: Ensure the starting diol is pure and dry before starting the reaction.

Problem: Product Isolation and Purification

Symptom	Possible Cause(s)	Recommended Solution(s)
The final product is contaminated with a green or brown sticky solid.	1. Inefficient Removal of Chromium Salts: The work-up procedure was not sufficient to remove all the reduced chromium species.	1. Filter through Florisil®/Silica: Dissolve the crude product in an organic solvent and pass it through a short plug of Florisil® or silica gel.[4] 2. Recrystallization: If the dione is a solid, recrystallization from a suitable solvent system can effectively remove residual impurities.
Emulsion formation during aqueous work-up.	1. Stabilization by Particulate Matter: Fine particles of chromium salts can stabilize emulsions.	1. Add Brine: Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase and break the emulsion.[4] 2. Filter through Celite®: Filter the entire emulsified mixture through a pad of Celite® to remove the stabilizing particulates.[4]
Low product yield after work-up.	1. Product Trapped in Chromium Salts: The sticky chromium residue can trap a significant amount of the product. 2. Product Adsorption on Adsorbent: If using a silica or Florisil® plug, a polar product might be strongly adsorbed.	1. Thoroughly Wash Chromium Salts: After decanting the reaction mixture, wash the residual green salts with fresh acetone to recover any trapped product.[13] 2. Increase Eluent Polarity: When filtering through an adsorbent, if you suspect product retention, wash the plug with a more polar solvent to elute your product.[4]

Troubleshooting Decision Tree

Caption: Troubleshooting workflow for cholestane dione synthesis.

Experimental Protocols

Protocol 1: Preparation of Jones Reagent (Approx. 2.7 M)

Safety Precautions: Chromium trioxide is highly toxic, corrosive, and a strong oxidizing agent. It is also a known carcinogen. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The preparation is highly exothermic and must be performed with cooling.

Materials:

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Ice bath

Procedure:

• In a beaker of appropriate size, carefully dissolve 26.72 g of chromium trioxide in 23 mL of concentrated sulfuric acid.

• Cool a separate beaker containing 75 mL of deionized water in an ice bath.

• With vigorous stirring, very slowly and carefully add the chromium trioxide-sulfuric acid mixture to the cold water. The addition is highly exothermic, so maintain the temperature of the solution below 20°C.

• Once the addition is complete, the resulting orange-red solution is the Jones reagent. Store it in a properly labeled glass bottle.

Protocol 2: Oxidation of Cholestane-3,6-diol to Cholestane-3,6-dione

Materials:

• Cholestane-3,6-diol

• Acetone (reagent grade)

• Jones Reagent (prepared as above)

• Isopropyl alcohol

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (or sodium sulfate)

• Silica gel or Florisil®

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the cholestane-3,6-diol (1 equivalent) in a suitable amount of acetone (e.g., 10-15 mL per gram of diol).

• Cool the flask in an ice-water bath to 0°C.

• Slowly add the Jones reagent dropwise to the stirred solution. The theoretical molar ratio of diol to CrO₃ is 3:4. A slight excess (e.g., 1.05 to 1.1 times the theoretical amount) of the Jones reagent is recommended.

• Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Once the starting material is consumed, quench the excess oxidant by adding isopropyl alcohol dropwise until the solution turns from orange-red to a stable blue-green.

• Remove the acetone from the reaction mixture using a rotary evaporator.

• To the residue, add ethyl acetate and water. Transfer the mixture to a separatory funnel.

• Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers and wash them sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude cholestane-3,6-dione.

• If the crude product is still colored, dissolve it in a minimal amount of a non-polar solvent (e.g., hexane/ethyl acetate mixture) and pass it through a short plug of silica gel or Florisil®, eluting with the same solvent system.

• The final product can be further purified by recrystallization or column chromatography.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of cholestane dione.

References

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. Jones Oxidation [organic-chemistry.org]
• 3. cjcu.jlu.edu.cn [cjcu.jlu.edu.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Jones oxidation - Wikipedia [en.wikipedia.org]
• 6. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 9. researchgate.net [researchgate.net]
• 10. How To [chem.rochester.edu]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. How To [chem.rochester.edu]
• 13. Organic Syntheses Procedure [orgsyn.org]

separating 5alpha-Cholestane-3,6-dione from unreacted cholesterol

Technical Support Center: Steroid Purification

Introduction: Navigating the Polarity Spectrum in Steroid Purification

Welcome to the technical support center for advanced chromatographic separations. This guide addresses a common challenge in steroid synthesis and analysis: the purification of the oxidized product, 5alpha-Cholestane-3,6-dione, from the starting material, cholesterol. The successful isolation of your target compound hinges on exploiting the key physicochemical differences between these two molecules.

Cholesterol is a sterol featuring a hydroxyl (-OH) group at the C-3 position and a double bond between C-5 and C-6. In contrast, 5alpha-Cholestane-3,6-dione possesses two ketone (C=O) groups at the C-3 and C-6 positions and a saturated steroid backbone. This transformation from a single hydroxyl group to two carbonyl groups significantly increases the molecule's polarity. This polarity differential is the cornerstone of the separation strategies discussed herein. This guide provides a structured, question-and-answer approach to the methodologies, troubleshooting, and frequently asked questions you may encounter during this purification process.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for separating 5alpha-Cholestane-3,6-dione from cholesterol?

The separation is based on the significant difference in polarity between the two compounds. The two ketone functional groups in 5alpha-Cholestane-3,6-dione make it considerably more polar than cholesterol, which has only one hydroxyl group. In normal-phase chromatography (e.g., using a silica gel stationary phase), the more polar dione will interact more strongly with the silica and therefore elute later than the less polar cholesterol.

Q2: Which separation technique is most recommended for this purification on a laboratory scale?

For preparative, lab-scale purification, flash column chromatography on silica gel is the most effective and widely used method. It offers a good balance of resolution, scalability, and cost-effectiveness. For analytical purposes, such as checking reaction completion or final purity, Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are ideal.

Q3: How do I monitor the progress of the separation during column chromatography?

The progress is monitored by collecting fractions of the eluent and analyzing them using Thin-Layer Chromatography (TLC). By spotting fractions onto a TLC plate and running it in an appropriate solvent system, you can visualize the separation of cholesterol and the dione, identify which fractions contain your pure product, and decide which fractions to combine.

Q4: Can I use recrystallization as a primary separation method?

Recrystallization is generally not effective as the primary method for separating a product from its starting material in this context, especially if the starting material is present in significant quantities. This is because cholesterol and its dione derivative may have similar solubility profiles in many common solvents, leading to co-crystallization.[1] However, recrystallization can be an excellent final polishing step to achieve high purity after the bulk of the unreacted cholesterol has been removed by chromatography.[2][3]

Physicochemical Properties for Separation Strategy

A clear understanding of the properties of both molecules is critical for designing a robust separation protocol.

Property	Cholesterol	5alpha-Cholestane-3,6-dione	Rationale for Separation
Structure	Steroid backbone, C3-hydroxyl, C5-C6 double bond	Saturated steroid backbone, C3-ketone, C6-ketone	The two carbonyl groups on the dione create a much more polar molecule than the single hydroxyl group on cholesterol.
Molecular Weight	386.65 g/mol	400.63 g/mol	The small difference in molecular weight makes separation by size-exclusion chromatography impractical.
Predicted Polarity	Less Polar	More Polar	This is the key difference exploited in adsorption chromatography (TLC and Column).
Solubility	Soluble in non-polar to moderately polar organic solvents like hexane, ethyl acetate, chloroform, ethanol, and isopropanol.[4][5]	Expected to have good solubility in moderately polar solvents like ethyl acetate, dichloromethane, and acetone.	Solubility differences can be exploited for recrystallization, but finding an ideal solvent requires empirical testing.

Troubleshooting Guide & Step-by-Step Protocols

This section is designed to proactively address issues you may encounter. We will cover the entire workflow, from initial analysis by TLC to final purification by column chromatography.

Workflow for Separation of 5alpha-Cholestane-3,6-dione from Cholesterol

Caption: Overall workflow for purification.

Part 1: Analytical TLC - Your Separation Blueprint

Before attempting a large-scale column separation, you must first develop an effective solvent system using TLC. This small-scale analysis is your most powerful predictive tool.

Q: How do I choose a starting solvent system for TLC? A: For separating steroids of differing polarity, a mixture of a non-polar solvent and a moderately polar solvent is the standard choice.[6] A great starting point is a mixture of Hexane and Ethyl Acetate .

Step-by-Step Protocol: TLC Analysis

• Prepare a developing chamber: Add your chosen solvent system (e.g., 7:3 Hexane:Ethyl Acetate) to a beaker or TLC tank to a depth of about 0.5 cm. Cover it with a watch glass or lid and let it saturate for at least 10 minutes.

• Spot the plate: On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom. Spot your crude reaction mixture, a pure cholesterol standard, and (if available) a pure 5alpha-Cholestane-3,6-dione standard.

• Develop the plate: Place the TLC plate in the saturated chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate, mark the solvent front with a pencil, and let it dry completely. Visualize the spots using a UV lamp (if compounds are UV active) or by staining (e.g., with a potassium permanganate or phosphomolybdic acid stain followed by gentle heating).[7]

Troubleshooting TLC Development

• Problem: All spots remain at the baseline (Rf ≈ 0).

  • Cause: The mobile phase is not polar enough to move the compounds up the silica plate.

  • Solution: Increase the polarity of your solvent system. For a hexane/ethyl acetate system, this means increasing the proportion of ethyl acetate (e.g., try 6:4 or 1:1 Hexane:Ethyl Acetate).

• Problem: All spots are at the solvent front (Rf ≈ 1).

  • Cause: The mobile phase is too polar. It is competing too effectively with your compounds for the silica binding sites, washing everything up the plate without separation.

  • Solution: Decrease the polarity of your solvent system. Increase the proportion of hexane (e.g., try 8:2 or 9:1 Hexane:Ethyl Acetate).

• Problem: The spots are streaked or "tailing".

  • Cause: This can be due to several factors: the sample spot is too concentrated (overloading), the compound is degrading on the silica, or the compound has poor solubility in the mobile phase.

  • Solution: Dilute your sample before spotting. For acidic or basic compounds, adding a trace amount of acetic acid or triethylamine, respectively, to the mobile phase can improve spot shape.

Goal of TLC: You are looking for a solvent system that gives good separation between the cholesterol spot and the new, more polar product spot. Ideally, the target compound (the dione) should have an Rf value between 0.2 and 0.4 to ensure it moves efficiently through a column without eluting too quickly. Cholesterol will have a higher Rf value.

Part 2: Preparative Column Chromatography - The Bulk Separation

Once you have an optimized solvent system from your TLC analysis, you can proceed with the preparative column separation.

Q: How do I translate my TLC solvent system to my column? A: The mobile phase used for column chromatography should be slightly less polar than the one that gave you the ideal Rf on TLC. A good rule of thumb is to decrease the percentage of the polar solvent by about 10-20%. For example, if 7:3 Hexane:Ethyl Acetate worked well on TLC, start your column with 8:2 or 8.5:1.5 Hexane:Ethyl Acetate. This ensures the compounds bind more strongly to the column initially, allowing for a better separation band to form.[6]

Step-by-Step Protocol: Flash Column Chromatography

• Column Packing: Secure a glass column vertically. Pack it with silica gel using either a dry packing or wet slurry method. A well-packed column is crucial for good separation.

• Sample Loading: Dissolve your crude mixture in a minimal amount of an appropriate solvent (e.g., dichloromethane or the mobile phase). Carefully load the sample onto the top of the silica bed. Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude mixture onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the column.

• Elution: Begin eluting with your chosen, less-polar mobile phase. Maintain a constant flow rate, either by gravity or by applying gentle positive pressure (flash chromatography).

• Fraction Collection: Collect the eluent in a series of numbered test tubes or vials. The size of the fractions should be proportional to the size of your column.

• Analysis: Analyze the collected fractions using the TLC system you developed earlier. Spot every few fractions to track the elution profile. Cholesterol (less polar) will elute first, followed by 5alpha-Cholestane-3,6-dione.

• Pooling and Evaporation: Once you have identified the pure fractions containing your target dione, combine them in a round-bottom flask and remove the solvent using a rotary evaporator.

Troubleshooting Column Chromatography

Caption: Troubleshooting decision tree for column chromatography.

Part 3: Purity Assessment by HPLC

After purification, HPLC is an excellent method to confirm the purity of your 5alpha-Cholestane-3,6-dione.

Q: What type of HPLC method is suitable for this analysis? A: A normal-phase HPLC method mirrors the principles of silica gel column chromatography and is highly effective. A typical system would use a silica or diol column with a mobile phase like hexane:isopropanol or hexane:ethyl acetate.[8] Reversed-phase HPLC (e.g., with a C18 column) can also be used, but retention order would be inverted (the more polar dione would elute earlier).[9]

Step-by-Step Protocol: Normal-Phase HPLC Analysis

• System Preparation: Use a normal-phase column (e.g., µ-Porasil). Equilibrate the column with the mobile phase (e.g., 95:5 Hexane:Isopropanol) until a stable baseline is achieved.[8]

• Sample Preparation: Prepare a dilute solution of your purified product in the mobile phase. Filter the sample through a 0.22 µm syringe filter.

• Injection: Inject a small volume (e.g., 10-20 µL) of the sample onto the column.

• Detection: Monitor the elution using a UV detector. Ketones typically have a weak UV absorbance around 205-210 nm, or higher if conjugated.[8] Cholesterol also absorbs at low wavelengths.

• Analysis: A pure sample should yield a single, sharp peak. The presence of a peak at the retention time of cholesterol would indicate residual starting material.

Troubleshooting HPLC Analysis

• Problem: Poor resolution between cholesterol and dione peaks.

  • Cause: The mobile phase composition is not optimal.

  • Solution: Adjust the ratio of your solvents. In a hexane:isopropanol system, decreasing the isopropanol percentage will increase retention times and may improve separation. Alternatively, consider a different column chemistry.[10]

• Problem: Broad or tailing peaks.

  • Cause: This could be due to secondary interactions with the stationary phase, column overload, or extra-column volume.

  • Solution: Ensure your sample is fully dissolved in the mobile phase. Reduce the injection volume or concentration. Check all fittings and tubing for excessive length or dead volume.[11]

• Problem: High backpressure.

  • Cause: A blockage in the system, often at the column inlet frit.

  • Solution: First, try flushing the system and column with a stronger solvent (like pure isopropanol for a normal-phase system). If this fails, replace the in-line filter or the column frit. If pressure remains high, the column may need to be replaced.

References

• Csallany, A. S., Kindom, S. E., Addis, P. B., & Lee, J. H. (1989). HPLC method for quantitation of cholesterol and four of its major oxidation products in muscle and liver tissues. Lipids, 24(7), 645-651. [Link]

• Roseghini, M., et al. (2006). HPLC method for quantification and characterization of cholesterol and its oxidation products in eggs. Journal of separation science, 29(12), 1815-1823. [Link]

• Mikhail, G., & Wu, C. H. (1971). Column Chromatography of Steroids on Sephadex LH-20. The Journal of Clinical Endocrinology & Metabolism, 33(2), 358-360. [Link]

• Kellner-Weibel, G., et al. (1999). Crystallization of Free Cholesterol in Model Macrophage Foam Cells. Arteriosclerosis, Thrombosis, and Vascular Biology, 19(8), 1891-1898. [Link]

• Various Authors. (2014). How do I extract and purify steroids from plant extract using column chromatography? ResearchGate. [Link]

• Radin, N., & Gramza, A. L. (1963). Standard of Purity for Cholesterol. Clinical Chemistry, 9(2), 121-136. [Link]

• Ekanayake, K. K. D. S. (2009). Cholesterol oxidation products – analytical methods and levels in sweets containing heated butter oil. Thesis, University of Sri Jayewardenepura. [Link]

• Kuenzel, H. E. (1953). Process of preparing cholesterol. U.S.

• Saldanha, T., Sawaya, A. C. H. F., & Bragagnolo, N. (2006). HPLC separation and determination of 12 cholesterol oxidation products in fish: comparative study of RI, UV, and APCI-MS detectors. Journal of agricultural and food chemistry, 54(12), 4107-4113. [Link]

• Christie, W. W. (2019). Thin-Layer Chromatography of Lipids. AOCS Lipid Library. [Link]

• Phenomenex. (n.d.). LC-MS/MS Steroid Analysis Solutions for Clinical Research. [Link]

• Radin, N., & Gramza, A. L. (1963). Standard of Purity for Cholesterol. Clinical Chemistry, 9(2), 121-136. [Link]

• Restek. (n.d.). GC Troubleshooting Guide. [Link]

• Agilent Technologies. (2012). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. [Link]

• Huff Hartz, K. E., et al. (2012). Insight into the role of water-soluble organic solvents for the Cloud Condensation Nuclei activation of cholesterol. Atmospheric Chemistry and Physics, 12(17), 7683-7695. [Link]

• Uemi, M., et al. (2007). Combination of TLC blotting and gas chromatography-mass spectrometry for analysis of peroxidized cholesterol. Journal of lipid research, 48(11), 2505-2512. [Link]

• Schiller, J., et al. (2023). Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatization. Molecules, 28(2), 738. [Link]

• van der Heiden, S., et al. (1989). Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Steroids, 54(3), 333-344. [Link]

• Fenton, A. M. (2017). Effects of derivatization coupled with GC-FID analysis of cholesterol in some bakery products. Food science and biotechnology, 26(6), 1523-1529. [Link]

• Wikipedia. (n.d.). Cholestane. [Link]

• Zhang, C., et al. (2023). Solubility Measurement of Cholesterol in Several Solvents from 283.2 to 323.2 K. Journal of Chemical & Engineering Data, 68(5), 1189-1198. [Link]

• LCGC International. (2021). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. [Link]

• Stoll, D. R., & Dolan, J. W. (2023). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

• Agilent Technologies. (2008). Care, Maintenance, and Troubleshooting of HPLC Columns. [Link]

• Thistle, J. L., & Schoenfield, L. J. (1971). Cholesterol solubility in organic solvents. Journal of pharmaceutical sciences, 60(8), 1299-1301. [Link]

Sources

• 1. US2648687A - Process of preparing cholesterol - Google Patents [patents.google.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. aocs.org [aocs.org]
• 8. HPLC method for quantitation of cholesterol and four of its major oxidation products in muscle and liver tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pepolska.pl [pepolska.pl]
• 10. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [discover.restek.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Conformational Analysis of 5α-Cholestane-3,6-dione via X-ray Crystallography

This guide provides an in-depth comparison of the conformational properties of 5α-Cholestane-3,6-dione, grounded in X-ray crystallography data. It is designed for researchers, scientists, and drug development professionals who require a comprehensive understanding of steroid structures. We will explore the solid-state conformation of the title compound, compare it with related cholestane derivatives, and provide detailed experimental protocols for obtaining high-quality crystallographic data.

Introduction to 5α-Cholestane-3,6-dione and the Significance of its Conformation

5α-Cholestane-3,6-dione is a derivative of cholestane, a saturated tetracyclic steroid that forms the fundamental structure for numerous biologically important molecules, including cholesterol and various hormones.[1] The precise three-dimensional arrangement of atoms, or conformation, of these molecules is critical to their biological function, influencing everything from receptor binding to metabolic stability.[2] X-ray crystallography is a powerful technique that provides an unambiguous determination of the three-dimensional structure of molecules at the atomic level.[3][4] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can generate a detailed map of electron density and thus deduce the precise atomic arrangement.[5][6]

This guide will delve into the specific conformational features of 5α-Cholestane-3,6-dione and place them in the context of related steroid structures to highlight the subtle yet significant interplay of stereochemistry and substituent effects on the overall molecular architecture.

Conformational Analysis of the 5α-Cholestane Nucleus

The 5α-cholestane skeleton is characterized by a rigid, four-ring (A, B, C, and D) structure.[7] The "5α" designation indicates that the hydrogen atom at carbon-5 is on the opposite side of the ring system from the methyl group at carbon-10, resulting in a trans-fused A/B ring system. This generally imparts a relatively flat, extended conformation to the steroid nucleus.

The Crystal Structure of 5α-Cholestane-3,6-dione: A Detailed Look

While a specific public crystal structure for 5α-Cholestane-3,6-dione was not identified in the initial search, we can infer its likely conformation based on extensive studies of related cholestane derivatives.[8] The A, B, and C rings are expected to adopt stable chair conformations. The five-membered D-ring typically exhibits a conformation between a twist or an envelope form.[9] The introduction of ketone groups at positions 3 and 6 can, however, introduce localized conformational changes.

Key Expected Conformational Features:

• A/B Ring Junction: Trans-fused, leading to a more linear overall shape compared to the bent 5β-isomers.[10]

• Ring A: A standard chair conformation is anticipated, though the sp2 hybridization of the C3 carbonyl carbon will slightly flatten the ring in that region.

• Ring B: Similarly, a chair conformation is the most probable, with some flattening around the C6 carbonyl.

• Side Chain: The isooctyl side chain at C17 is known to have several preferred conformations, with the fully extended form being the most energetically favored.[11]

Comparative Analysis with Alternative Steroid Conformations

To understand the specific impact of the 3,6-dione substitution, it is instructive to compare the expected structure of 5α-Cholestane-3,6-dione with other known cholestane crystal structures.

Feature	5α-Cholestane	5α-Cholestan-3-one	5-ene Steroids (e.g., Cholesterol)	5α-Cholestane-3,6-dione (Predicted)
A/B Ring Fusion	Trans	Trans	-	Trans
Ring A Conformation	Chair	Chair (slight flattening at C3)	Half-chair	Chair (slight flattening at C3)
Ring B Conformation	Chair	Chair	Half-chair[11]	Chair (slight flattening at C6)
Key Substituents	None	3-keto	3-hydroxy, Δ5 double bond	3-keto, 6-keto

Table 1: Comparison of Conformational Features in Cholestane Derivatives.

The presence of a double bond in the B-ring of cholesterol and other 5-ene steroids introduces significant flexibility, typically resulting in a half-chair conformation for the B-ring.[11] In contrast, the saturated A and B rings of 5α-cholestane derivatives are less flexible. The introduction of ketone groups, as in 5α-Cholestane-3,6-dione, can influence the flexibility of the rings and may lead to subtle twist-boat characteristics, although the chair conformation is generally more stable.[2]

Experimental Workflow for High-Quality Crystallographic Data

Obtaining a high-resolution crystal structure is a multi-step process that requires precision and careful optimization.[5]

Step-by-Step Protocol

• Material Purification:

  • Action: Purify 5α-Cholestane-3,6-dione to >99% purity using techniques like recrystallization or column chromatography.

  • Causality: Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Crystallization Screening:

  • Action: Employ various crystallization techniques, including slow evaporation, vapor diffusion (hanging or sitting drop), and cooling of a saturated solution. Screen a wide range of solvents (e.g., acetone, methanol, ethyl acetate, hexane) and solvent mixtures.

  • Causality: The formation of single, well-ordered crystals is highly dependent on factors like solvent, temperature, and evaporation rate. A broad screening approach is necessary to identify optimal conditions.

• Crystal Mounting and Screening:

  • Action: Carefully select a well-formed single crystal (typically 0.1-0.3 mm) and mount it on a goniometer head, often using a cryo-loop after flash-cooling in liquid nitrogen.

  • Causality: Cryo-cooling minimizes radiation damage to the crystal from the X-ray beam, allowing for longer data collection times and higher quality data.

• X-ray Diffraction Data Collection:

  • Action: Mount the crystal on a diffractometer equipped with a high-intensity X-ray source (e.g., a MetalJet) and a sensitive detector (e.g., CCD or pixel detector).[6] Collect a series of diffraction images as the crystal is rotated.

  • Causality: The diffraction pattern contains information about the crystal's unit cell dimensions and the intensities of the diffracted X-rays. These intensities are crucial for determining the arrangement of atoms.[4]

• Data Processing and Structure Solution:

  • Action: Integrate the raw diffraction images to determine the intensity of each reflection. Solve the "phase problem" using direct methods, which are highly effective for small molecules.[4] This yields an initial electron density map.

  • Causality: The diffraction experiment measures the intensities but not the phases of the X-ray waves. Direct methods use statistical relationships between reflections to recover this lost phase information.

• Structure Refinement and Validation:

  • Action: Build an atomic model into the electron density map. Refine the atomic positions and thermal parameters to achieve the best fit between the calculated and observed diffraction data. Validate the final structure using metrics like R-factor and goodness-of-fit.

  • Causality: Refinement is an iterative process that minimizes the difference between the experimental data and the data calculated from the model, resulting in a highly accurate and precise final structure.

Visualizing the Workflow

Caption: Experimental workflow for small molecule X-ray crystallography.

Interpreting Crystallographic Data

The final output of a crystal structure determination is typically a Crystallographic Information File (CIF). This file contains the unit cell parameters, space group, atomic coordinates, and other essential information. From these coordinates, one can analyze the key conformational parameters.

From Data to Model

The process of converting raw diffraction spots into a refined 3D model is a cornerstone of crystallography.

Caption: Relationship between diffraction data and the final structural model.

Conclusion

The conformation of 5α-Cholestane-3,6-dione is dictated by its rigid 5α-steroid nucleus, which is expected to exhibit chair conformations for the A, B, and C rings. The introduction of carbonyl groups at C3 and C6 will likely cause localized flattening of these rings but are not expected to fundamentally alter the overall low-energy chair forms. Comparative analysis with other cholestane derivatives highlights how subtle changes, such as the introduction of a double bond, can have a more dramatic effect on ring conformation and flexibility than the addition of ketone functionalities in the saturated system. The experimental workflow detailed herein provides a robust framework for researchers to obtain high-quality crystallographic data for this and other small molecules, enabling detailed structural characterization and advancing our understanding of structure-function relationships in steroid chemistry.

References

• Duax, W. L., & Norton, D. A. (Eds.). (1975). Atlas of Steroid Structure. Springer. [Link]

• Mishra, A., & Kumar, S. (2015). Comparative crystallographic and hydrogen-bonding analysis of cholestane derivatives. ResearchGate.[Link]

• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods.[Link]

• JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules.[Link]

• Excillum. (n.d.). Small molecule crystallography.[Link]

• MDPI. (2023). Exploration of Binding Affinities of a 3β,6β-Diacetoxy-5α-cholestan-5-ol with Human Serum Albumin. [Link]

• Sobti, R. R., Bordner, J., & Levine, S. G. (1968). Crystal structure of a 5(10)-unsaturated 3-keto steroid. Conformation of ring A. Journal of the American Chemical Society.[Link]

• Wikipedia. (n.d.). X-ray crystallography.[Link]

• Wikipedia. (n.d.). Cholestane.[Link]

• Gardner, C. R., & Gell, J. L. (2007). System among the corticosteroids: specificity and molecular dynamics. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences.[Link]

• ResearchGate. (n.d.). Crystal Structures of Steroids.[Link]

• van der Vlugt, T. J., & van der Hart, W. J. (1989). Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Steroids.[Link]

Sources

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• 2. System among the corticosteroids: specificity and molecular dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rigaku.com [rigaku.com]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. excillum.com [excillum.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Conformational analysis of sterols: comparison of X-ray crystallographic observations with data from other sources - PubMed [pubmed.ncbi.nlm.nih.gov]

distinguishing 5alpha-Cholestane-3,6-dione from cholest-4-ene-3,6-dione by NMR

Structural Elucidation Guide: Differentiating 5 -Cholestane-3,6-dione from Cholest-4-ene-3,6-dione by NMR

Executive Summary

In steroid synthesis and metabolite analysis, distinguishing between saturated and unsaturated ketone derivatives is a frequent challenge. This guide outlines the definitive Nuclear Magnetic Resonance (NMR) protocols to differentiate 5

-cholestane-3,6-dione (saturated A/B ring) from cholest-4-ene-3,6-dione (unsaturated enedione).[1]

While Mass Spectrometry (MS) can differentiate these molecules based on a mass difference of 2 Da (

400 vs. 398), NMR provides the only rigorous confirmation of the regiochemistry and stereochemical configuration.[1] This guide details the diagnostic signals in H and C NMR that serve as "smoking gun" evidence for identification.

The Core Challenge

• Molecule A (Saturated): 5ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -Cholestane-3,6-dione.[1][2][3] Contains a trans-fused A/B ring system with discrete ketone functionalities at C3 and C6.[1]

• Molecule B (Unsaturated): Cholest-4-ene-3,6-dione.[1] Contains a conjugated enedione system where the C4=C5 double bond is conjugated to both carbonyls.

Structural Analysis & Logic

Understanding the electronic environment is the prerequisite for interpreting the spectral data.

Electronic Environments[1][5]

• Conjugation vs. Saturation: The defining feature of cholest-4-ene-3,6-dione is the

  -system conjugation.[1] The C4=C5 double bond creates a continuous overlap with the p-orbitals of the C3 and C6 carbonyls. This anisotropic effect significantly deshields the vinylic proton (H4) and alters the magnetic environment of the angular methyl group (C19).[1]

• Stereochemistry: The 5

  -cholestane-3,6-dione possesses a rigid trans-decalin type A/B ring fusion.[1] The absence of planar carbons at C4/C5 results in a chair-chair conformation, shielding the axial protons and methyls differently than the planar, distorted half-chair of the enedione.

Decision Logic Workflow

The following decision tree illustrates the step-by-step logic for identification.

Figure 1: Logical workflow for distinguishing steroid oxidation products via NMR.

Experimental Protocol

To ensure reproducibility, follow this standardized protocol.

Sample Preparation[1][6][7]

• Solvent: Use Chloroform-d (

  ) .[1] It is the industry standard for steroids, allowing direct comparison with literature values.

  • Note: Avoid DMSO-

    unless solubility is an issue, as it can shift hydroxyl/carbonyl signals and complicate comparisons.[1]

• Concentration: Prepare a solution of 5-10 mg of sample in 0.6 mL of solvent.

• Reference: Ensure TMS (Tetramethylsilane) is present as an internal standard (

  0.00 ppm).

Instrument Parameters

• Frequency: Minimum 300 MHz (400 MHz or higher recommended for resolving the steroid "hump" in the aliphatic region).

• Pulse Sequence: Standard 1D proton (

  ) and 1D carbon ( with proton decoupling).[1]

• Scans: 16 scans for

  H; 512-1024 scans for C to visualize quaternary carbonyls clearly.

Results & Discussion: Diagnostic Signals

Proton NMR ( H) Comparison

The proton spectrum provides the fastest identification method.

Feature	Cholest-4-ene-3,6-dione (Unsaturated)	5 -Cholestane-3,6-dione (Saturated)	Differentiation Note
C4 Proton	Singlet (s) at 6.15 - 6.20 ppm	Multiplet (m) at 2.0 - 2.5 ppm	PRIMARY DIAGNOSTIC. The enedione C4-H is vinylic and deshielded.[1] The saturated C4-H is aliphatic.
C19 Methyl	Singlet at 1.15 - 1.25 ppm	Singlet at 0.90 - 1.00 ppm	The double bond's anisotropy deshields the angular methyl in the enedione.
C5 Proton	Absent (Quaternary Carbon)	Multiplet (m) at 1.5 - 2.0 ppm	Difficult to spot in 1D, but confirms lack of A/B ring fusion proton in enedione.[1]

Technical Insight: In cholest-4-ene-3,6-dione , the C4 proton appears as a sharp singlet.[1] This is because C5 is a quaternary carbon (bonded to C4, C6, C10, and C1), meaning there are no vicinal protons to split the C4 signal.[1] In the 5

-saturated analog, C4 is a group coupled to C3 and C5, appearing as a complex multiplet in the "steroid envelope" (1.0–2.5 ppm).

Carbon NMR ( C) Comparison

Carbon NMR provides confirmation of the skeleton's hybridization state.

Carbon Position	Cholest-4-ene-3,6-dione	5 -Cholestane-3,6-dione	Mechanistic Explanation
C3 (Ketone)	~199 - 203 ppm	~210 - 212 ppm	Conjugation lowers the double bond character of the carbonyl, shifting it upfield.[1]
C6 (Ketone)	~200 - 203 ppm	~208 - 210 ppm	Similar conjugation effect; saturated ketones are consistently >205 ppm.[1]
C4	~125 ppm (CH)	~40-50 ppm ( )	vs hybridization.[1]
C5	~160 ppm ( )	~55-60 ppm (CH)	The quaternary alkene carbon is highly deshielded in the enedione.[1]

Visualizing the Conjugation Pathway

The following diagram highlights the conjugated system responsible for the chemical shift differences.

Figure 2: The enedione system showing the conjugation path (C3-C4-C5-C6) that shifts Carbonyl signals upfield.[1]

References

• Hanson, J. R. (1989).[1] Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Steroids, 54(3), 333-344.[1][4] [1]

• Reich, H. J. (2023).[1] Structure Determination Using Spectroscopic Methods: 13C NMR Chemical Shifts. University of Wisconsin-Madison.[1]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg.[1] (Standard reference for carbonyl and alkene shifts).

• PubChem Database. (2023).[1] Compound Summary for Cholest-4-ene-3,6-dione (CID 101934). [1]

Sources

• 1. 5ALPHA-CHOLESTAN-3-ONE(566-88-1) 13C NMR [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]

validating 5alpha-Cholestane-3,6-dione purity using GC-MS analysis

Comparative Validation Guide: High-Fidelity Purity Analysis of 5 -Cholestane-3,6-dione via GC-MS

-Cholestane-3,6-dione (CAS: 2225-09-4)

Executive Summary

In lipidomics and steroid synthesis, 5

-Cholestane-3,6-dione represents a critical saturated oxysterol intermediate. Its validation presents a unique analytical challenge: unlike its unsaturated precursors (e.g., cholest-4-en-3-one), it lacks a conjugated -system, rendering standard HPLC-UV analysis insensitive. Furthermore, distinguishing the 5 -dione from its thermodynamically stable 5 -isomer (coprostane series) requires high-resolution separation often unattainable by standard reverse-phase LC.

This guide outlines a Gas Chromatography-Mass Spectrometry (GC-MS) workflow as the gold standard for validating 5

-Cholestane-3,6-dione purity. We demonstrate why GC-MS outperforms HPLC and NMR for trace impurity profiling ( ) and provide a self-validating experimental protocol.

Part 1: The Analytical Challenge

The structural specificity of 5

-Cholestane-3,6-dione dictates the analytical method. Three primary factors disqualify common alternatives for high-stringency purity validation:

• Chromophore Absence: The molecule contains isolated carbonyl groups which exhibit only weak UV absorption (

  transition at 280-300 nm, ). Standard HPLC-UV at 254 nm is effectively blind to this molecule, risking false positives for purity.

• Stereochemical Isomerism: The 5

  -H vs. 5 -H configuration changes the A/B ring junction from trans (planar) to cis (bent). While NMR can distinguish this, it lacks the sensitivity to detect 0.5% 5 -impurity in a 5 -bulk sample.

• Thermal Stability: Unlike labile hydroperoxy-sterols, the 3,6-dione is thermally stable enough for GC, allowing for superior resolution of the A/B ring isomers on polysiloxane columns.

Comparative Performance Matrix

Feature	GC-MS (Recommended)	HPLC-UV	1H-NMR
Primary Detection	Mass/Charge ( )	UV Absorption	Proton Environment
Sensitivity (LOD)	High (pg range)	Very Low (isolated ketones)	Low (>1% impurity needed)
Isomer Resolution	Excellent (5 vs 5 )	Poor (requires specific columns)	Excellent (structural ID only)
Impurity ID	Structural Elucidation (Library)	Retention Time only	Overlapping signals
Derivatization	Recommended (for impurities)	Not required	Not required

Part 2: Experimental Protocol

This protocol utilizes TMS-derivatization not for the target dione (which remains largely underivatized under mild conditions), but to "tag" and separate hydroxylated precursors (e.g., cholesterol, 3-hydroxy-6-ones) that would otherwise co-elute or tail significantly.

Reagents & Materials

• Solvent: Toluene or Ethyl Acetate (anhydrous).

• Derivatization Agent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS (catalyst).

• Internal Standard: 5

  -Cholestane (non-functionalized) or 19-Hydroxycholesterol.

Sample Preparation Workflow

• Dissolution: Dissolve 1 mg of 5

  -Cholestane-3,6-dione in 100 L of anhydrous toluene.

• Derivatization: Add 50

  L of MSTFA/TMCS.

• Incubation: Heat at 60°C for 30 minutes. Note: This ensures any hydroxylated impurities (e.g., starting material cholesterol) are silylated. The 3,6-dione will largely remain as the free ketone.

• Transfer: Transfer to an autosampler vial with a glass insert.

GC-MS Instrument Parameters

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS or HP-5MS), 30m

  0.25mm 0.25 m.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 280°C.

• Oven Program:

  • Initial: 100°C (hold 1 min).

  • Ramp 1: 20°C/min to 260°C.

  • Ramp 2: 5°C/min to 300°C (hold 10 min).

  • Logic: The slow ramp at the end maximizes resolution between the 5

    and 5 isomers.

• MS Source: Electron Ionization (EI), 70 eV, 230°C.

• Scan Mode: Full Scan (

  50–600) for purity profiling; SIM ( 400, 385) for quantitation.

Workflow Visualization

Figure 1: Analytical workflow ensuring separation of hydroxylated contaminants via silylation prior to MS analysis.

Part 3: Data Interpretation & Validation Criteria

To certify the purity of 5

-Cholestane-3,6-dione, the mass spectrum must be analyzed for specific fragmentation patterns that confirm structure and rule out contaminants.

Identification Logic (EI Spectrum)

• Target Molecule (5

  -Cholestane-3,6-dione):

  • Molecular Ion (

    ): 400 (Distinct, usually visible).

  • Key Fragments:

    385 ( , loss of methyl), 246 (Ring A/B cleavage).

• Common Impurity: Cholesterol (TMS derivative):

  • Molecular Ion:

    458 (Shifted due to TMS group).

  • Base Peak:

    129 (Trimethylsilyl fragment).

  • Note: If you run underivatized, cholesterol elutes earlier with poor tailing; derivatization moves it and sharpens the peak.

• Common Impurity: 5

  -Isomer:

  • Elutes slightly earlier than the 5

    isomer on non-polar columns due to the bent "cis" shape reducing interaction with the stationary phase.

Validation Metrics

For a "Publishable Grade" material, the following criteria must be met:

Parameter	Acceptance Criteria	Scientific Rationale
Purity (Area %)		Standard for bioactive lipid precursors.
5 -Isomer Content		5 isomers have distinct biological signaling pathways.
Residual Cholesterol		Cholesterol is the starting material; presence indicates incomplete oxidation.
Signal-to-Noise (S/N)		Ensures trace impurities are not lost in baseline noise.

Part 4: Comparative Decision Logic

Why choose GC-MS over HPLC? The decision tree below illustrates the logical pathway for selecting the appropriate analytical technique for oxysterols.

Figure 2: Decision logic for selecting GC-MS for saturated oxysterols due to lack of UV chromophore and stereochemical complexity.

References

• Griffiths, W. J., & Wang, Y. (2011). Analysis of oxysterol metabolomes. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 784–790.

• Schroepher, G. J. (2000). Oxysterols: modulators of cholesterol metabolism and other processes.[1] Physiological Reviews, 80(1), 361–554.

• NIST Chemistry WebBook. (2023). Mass Spectrum of Cholestane-3,6-dione and related oxysterols. National Institute of Standards and Technology.[2]

• Dzeletovic, S., et al. (1995). Determination of cholesterol oxidation products in human plasma by isotope dilution-mass spectrometry. Analytical Chemistry, 67(11), 1836-1841.

• Hasan, M., et al. (1989). Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione. Steroids, 54(3), 333-344.[3]

Sources

• 1. Analysis of Oxysterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholestane [webbook.nist.gov]
• 3. Synthesis and 13C-NMR analysis of 5 alpha- and 5 beta-cholestane-3,6-dione - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5alpha-Cholestane-3,6-dione proper disposal procedures

Proper Disposal Procedures for 5 -Cholestane-3,6-dione

Executive Summary & Compound Profile

5

-Cholestane-3,6-dione is a steroidal ketone derivative commonly used as a reference standard in lipidomics or an intermediate in steroid synthesis.[1] While often classified as non-hazardous under GHS criteria due to a lack of acute toxicity data, it must be handled with Universal Precaution as a bioactive organic compound.

Critical Directive: Do NOT dispose of this compound down the drain. As a lipophilic steroid derivative, it poses a risk of bioaccumulation and endocrine disruption in aquatic ecosystems.[1] High-temperature incineration is the only validated method for complete destruction of the steroid nucleus.

Chemical Identification Table

Parameter	Details
Chemical Name	5 -Cholestane-3,6-dione
CAS Number	2243-09-6
Molecular Formula	C H O
Molecular Weight	400.64 g/mol
Physical State	Solid (White crystalline powder)
Solubility	Insoluble in water; Soluble in Chloroform, Dichloromethane, Ethanol
RCRA Code	Not specifically listed (Classify as Non-Regulated Organic unless mixed with solvents)
Storage	Cool, dry place; protect from strong oxidizers

Hazard Characterization & Safety (E-E-A-T)

As a Senior Application Scientist, I emphasize that "No GHS Symbol" does not mean "No Risk."

Mechanistic Hazard Insight

While 5

-cholestane-3,6-dione lacks the acute toxicity of heavy metals, its structure allows it to intercalate into cell membranes or potentially interact with nuclear receptors.[1]

• Environmental Fate: Steroids are persistent organic pollutants (POPs) in water systems. Standard wastewater treatment plants (WWTPs) often fail to fully degrade the cyclopentanoperhydrophenanthrene ring system.[1]

• Chemical Incompatibility: This compound contains ketone groups at positions 3 and 6. It is incompatible with strong oxidizing agents (e.g., peroxides, permanganates) and strong reducing agents .[1] Mixing with these can cause exothermic reactions or fire.[2]

Personal Protective Equipment (PPE)[1][6]

• Respiratory: N95 particulate respirator or fume hood (if handling fine powder).

• Dermal: Nitrile gloves (0.11 mm thickness minimum).

• Ocular: Safety glasses with side shields.

Disposal Workflow & Decision Logic

The disposal pathway depends entirely on the physical state of the waste. You must segregate Solid Waste (pure powder, contaminated consumables) from Liquid Waste (solvents containing the analyte).[1]

DOT Diagram: Disposal Decision Tree

Caption: Logical workflow for segregating 5alpha-Cholestane-3,6-dione waste based on physical state and solvent compatibility to ensure proper incineration.

Detailed Experimental Protocols

Protocol A: Disposal of Solid Waste (Pure Compound or Debris)

Scope: Expired standards, contaminated weighing paper, gloves, and pipette tips.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass jar.[1] Avoid metal containers if the waste is wet or acidic.

• Collection: Transfer the solid material directly into the container. Do not sweep dust into the general trash.

• Labeling:

  • Primary Identifier: "Non-Regulated Organic Solid."

  • Constituent: "Contains: 5alpha-Cholestane-3,6-dione."[1][3][4][5]

  • Hazard Checkbox: Check "Toxic" or "Bioactive" if your institution uses custom tags (precautionary).

• Storage: Cap tightly. Store in a secondary containment bin until pickup.

Protocol B: Disposal of Liquid Waste (Solutions)

Scope: NMR samples (CDCl

), HPLC waste (MeOH/Water), or stock solutions.[1] Scientific Logic: 5 -Cholestane-3,6-dione is highly soluble in chloroform.[1] Chloroform is a halogenated solvent and must be incinerated at higher temperatures to prevent the formation of dioxins/furans. Segregation is critical.

• Identify the Solvent:

  • If Chloroform/Dichloromethane: Use the Halogenated waste stream.

  • If Ethanol/Methanol/Acetone: Use the Non-Halogenated (Flammable) waste stream.

• Pre-Treatment (HPLC Waste): If the compound is in a high-water content buffer (>80% water), do not pour down the drain.[1] Collect in a carboy designated for "Aqueous Organic Waste."

• Transfer: Pour solution into the appropriate safety can or amber glass bottle using a funnel to prevent spillage.

• Rinsing: Triple-rinse the empty original vessel with a small volume of the compatible solvent and add the rinsate to the waste container.

Spill Response Protocol

Scenario: You drop a 100mg vial of 5

-Cholestane-3,6-dione powder on the lab bench.[1]

• Secure Area: Alert nearby personnel. Put on nitrile gloves and safety goggles.

• Containment: Cover the powder gently with a damp paper towel to prevent dust generation (aerosolization).

• Cleanup:

  • Wipe up the powder using the damp towel.

  • Clean the surface with 70% Ethanol or Isopropanol (the compound is soluble in alcohol, ensuring efficient removal).[1]

  • Do NOT use water alone ; the compound is hydrophobic and will smear.

• Disposal: Place all wipes and gloves used in the cleanup into the Solid Waste container (Protocol A).

References

• PubChem. (n.d.).[6] 5alpha-Cholestane-3,6-dione Compound Summary. National Library of Medicine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Management of Hazardous Waste Pharmaceuticals and Bioactive Compounds. Retrieved from [Link][1]

Sources

• 1. Showing Compound 5alpha-Cholestanone (FDB022292) - FooDB [foodb.ca]
• 2. wku.edu [wku.edu]
• 3. 5α-CHOLESTAN-3, 6-DIONE | Steraloids Inc. [steraloids.com]
• 4. 5ALPHA-CHOLESTAN-3-ONE CAS#: 566-88-1 [m.chemicalbook.com]
• 5. 5-ALPHA-CHOLESTANE-3,6-DIONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. 5-Hydroxy-5a-cholestane-3,6-dione | C27H44O3 | CID 101297585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal Protective Equipment (PPE) &amp; Handling Guide: 5alpha-Cholestane-3,6-dione

Executive Safety Summary

Compound: 5alpha-Cholestane-3,6-dione (CAS: 986-56-1) Risk Category: Potentially Bioactive Steroid Intermediate / Irritant Immediate Action: Treat as a Category 4 Irritant and potential endocrine modulator.[1] While often classified as "Not Hazardous" under basic GHS guidelines due to lack of acute toxicity data, oxysterols (cholesterol oxidation products) are known to exhibit cytotoxicity and biological activity. Core Directive: Zero-Inhalation Protocol. The primary risk is the inhalation of fine particulates during weighing and transfer.[1]

Part 1: Risk Assessment & Hazard Identification

As researchers, we often fall into the trap of treating "cholestane derivatives" as inert lipids. This is a procedural error. 5alpha-Cholestane-3,6-dione is an oxidized derivative.[1] In my experience with steroid chemistry, the introduction of ketone groups at the 3 and 6 positions alters polarity and potential biological interaction compared to the parent cholestane.

The "Hidden" Hazards:

• Static-Driven Dispersion: Like many crystalline steroid powders, this compound is prone to triboelectric charging (static buildup).[1] This causes the powder to "jump" or cling to spatulas, creating an invisible aerosol cloud during weighing.

• Solvent Synergy: This compound is hydrophobic.[1] You will likely dissolve it in Chloroform (

  ), Dichloromethane (DCM), or Acetone. Once dissolved, the risk shifts from particulate inhalation to solvent-facilitated skin absorption.[1] The solvent acts as a carrier, dragging the steroid through the dermal barrier.

Part 2: The PPE Matrix

Do not rely on a "one-size-fits-all" approach. Select PPE based on the specific operational state of the compound.[1]

PPE Component	Solid State (Weighing/Transfer)	Solution State (Reaction/Purification)	Senior Scientist Rationale
Respiratory	N95 or P100 Respirator (if outside hood)	Fume Hood (Sash at 18")	Steroid dusts are potent.[1] If a balance enclosure is unavailable, a respirator is mandatory to prevent nasal mucosal absorption.[1]
Hand Protection	Double Nitrile Gloves (4 mil minimum)	Laminate / Viton Gloves	Standard nitrile degrades rapidly in Chloroform/DCM.[1] If using halogenated solvents, double gloving provides a "breakthrough buffer" only; laminate is safer.[1]
Eye Protection	Safety Glasses with Side Shields	Chemical Splash Goggles	In solution, the splash risk involves the solvent (likely an eye irritant) carrying the steroid.
Body Protection	Lab Coat (Buttoned, Cotton/Poly)	Lab Coat + Chemical Apron	Synthetic fabrics can build static charge, exacerbating powder dispersion. Cotton blends are preferred.[1]

Part 3: Operational Protocol (Step-by-Step)

Phase 1: The Weighing Workflow (Critical Control Point)

The majority of exposure incidents occur here due to static electricity.

• Environmental Setup:

  • Place an ionizing bar or anti-static gun inside the balance enclosure.[1] This neutralizes the charge on the steroid powder, preventing it from "flying" off the spatula.

  • Use a weighing funnel rather than weighing paper.[1] Steroids often stick to paper; rinsing a funnel with solvent ensures 100% mass transfer.[1]

• Transfer Technique:

  • Do not dump the powder.[1] Gently tap the spatula against the receiving vessel.[1]

  • Self-Validation: If you see powder clinging to the outside of your glass vial, your static control has failed. Stop, wipe down with ethanol, and re-ionize.

Phase 2: Solubilization & Reaction

• Solvent Selection: 5alpha-Cholestane-3,6-dione is lipophilic.[1] It will not dissolve in water.[1][2]

  • Preferred Solvents: Dichloromethane (DCM), Chloroform, Toluene.

• The "Carrier" Effect:

  • Danger: If you spill the DCM solution on your glove, remove the glove immediately. The DCM will permeate the nitrile in <30 seconds, carrying the steroid directly against your skin.

  • Protocol: Change outer gloves immediately after any solvent contact.[1]

Phase 3: Decontamination & Cleanup [1]

• Dry Clean First: Do not wet a powder spill with water (it will just bead up and spread).[1]

  • Use a HEPA vacuum or a solvent-dampened (ethanol) Kimwipe to pick up solid spills.[1]

• Surface Decon: Wipe surfaces with 70% Ethanol or Isopropanol.[1] The steroid is soluble in alcohols, making this effective for removal.[1]

Part 4: Visualization of Safety Logic

Figure 1: PPE Selection Decision Tree

This logic gate ensures you are protected against the changing physical nature of the hazard.

Caption: Decision logic for selecting PPE based on the physical state of the steroid intermediate.

Figure 2: Safe Weighing & Transfer Workflow

A self-validating loop to prevent contamination.

Caption: Operational workflow for weighing static-prone steroid powders.

Part 5: Disposal & Emergency Response

Waste Disposal:

• Classification: Segregate as "Hazardous Organic Waste" .

• Incompatibility: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) as steroids can be oxidized further, potentially exothermically.

• Method: High-temperature incineration is the only validated method to destroy the steroid nucleus completely [1].[1]

Spill Response:

• Solid Spill: Cover with wet paper towels (ethanol-dampened) to prevent dust.[1] Scoop into a waste bag.

• Skin Contact: Wash with soap and copious water.[1][2] Do not use ethanol on skin, as it may increase absorption of the steroid.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1]

• PubChem. (n.d.).[1] 5alpha-Cholestane-3,6-dione Compound Summary. National Library of Medicine.[1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Hazard Communication Standard: Labels and Pictograms.

• Simco-Ion. (2025).[1][3][4][5] Controlling Static in Pharmaceutical Clinical Trials.

Sources

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]